Isophorone-d8

• CAS: 14397-59-2

Core Science & Biosynthesis

What are the chemical properties of Isophorone-d8?

An In-depth Technical Guide to the Chemical Properties of Isophorone-d8

This guide provides a comprehensive overview of the chemical and physical properties of Isophorone-d8, tailored for researchers, scientists, and professionals in drug development. Isophorone-d8 is a deuterated analog of Isophorone, where eight hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it an invaluable tool in various analytical and research applications, particularly in pharmacokinetic and metabolic studies where it can be used as an internal standard for quantitative analysis.[1]

Core Chemical and Physical Properties

The fundamental properties of Isophorone-d8 are summarized below. These characteristics are essential for its handling, storage, and application in experimental settings.

Property	Value
Molecular Formula	C₉H₆D₈O[1]
Molecular Weight	146.26 g/mol [2]
Exact Mass	146.1547 u[2]
CAS Number	14397-59-2[1][2][3][4]
Density	0.9 ± 0.1 g/cm³[1]
Boiling Point	215.2 ± 0.0 °C at 760 mmHg[1]
Flash Point	84.4 °C[1]
Vapor Pressure	0.2 ± 0.4 mmHg at 25°C[1]
LogP	2.07[1]
Index of Refraction	1.455[1]
Appearance	Colorless to pale yellow liquid[5]
Odor	Mint-like or camphor-like[5][6]

Synonyms:

• 2-Cyclohexen-1-one-2,4,4,6,6-d5, 5,5-dimethyl-3-(methyl-d3)[4]

• 2,4,4,6,6-Pentadeuterio-5,5-dimethyl-3-trideuteriomethyl-cyclohex-2-enone[1]

Experimental Protocols & Methodologies

Safe Handling and Storage Protocol

Given its chemical nature, proper handling of Isophorone-d8 is crucial. The following protocols are derived from safety data sheets (SDS) for Isophorone and its deuterated analog.

• Handling:

  • Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including protective gloves, clothing, and eye/face protection.[5]

  • Avoid breathing vapors or mist. Use only in a well-ventilated area or with appropriate exhaust ventilation.[5][7]

  • Keep away from sources of ignition such as heat, sparks, and open flames.[5] Grounding and bonding techniques should be used when transferring the liquid to prevent static discharge.[8]

  • Do not eat, drink, or smoke when using this product.[7]

• Storage:

  • Store in a cool, dry, and well-ventilented place at room temperature.[5][7]

  • Keep the container tightly closed and protected from heat, ignition sources, and direct sunlight.[5][8]

  • Store locked up and away from incompatible materials like strong oxidants, strong bases, and amines.[7][9]

Analytical Protocol: Quantification using GC-FID

While a specific protocol for Isophorone-d8 is not detailed in the provided literature, a standard method for its non-deuterated counterpart, Isophorone, can be adapted. The following methodology is based on the NIOSH 2508 method for Isophorone analysis.[10] Isophorone-d8's primary use is as an internal standard, where a known quantity is added to a sample to enable precise quantification of the non-deuterated Isophorone.

• Objective: To quantify the concentration of Isophorone in a sample using Isophorone-d8 as an internal standard.

• Instrumentation: Gas Chromatograph with a Flame Ionization Detector (GC-FID).[10]

• Methodology:

  • Sample Preparation: A known amount of the Isophorone-d8 internal standard is spiked into the sample containing the Isophorone analyte.

  • Extraction: The sample is extracted with a suitable solvent (e.g., carbon disulfide).

  • Injection: A small volume (e.g., 1-5 µL) of the extracted sample is injected into the GC.

  • Chromatography: The components are separated on a capillary column (e.g., fused silica). Due to the deuterium labeling, Isophorone-d8 will have a slightly different retention time than Isophorone, allowing for their separation and individual detection.

  • Detection: The Flame Ionization Detector (FID) generates a signal proportional to the amount of each compound as it elutes from the column.

  • Quantification: The ratio of the peak area of the Isophorone analyte to the peak area of the Isophorone-d8 internal standard is calculated. This ratio is then compared to a calibration curve generated from standards with known concentrations to determine the exact quantity of Isophorone in the original sample.

Visualizing Logical and Experimental Workflows

Diagrams created using the DOT language provide clear visual representations of key processes involving Isophorone-d8.

Caption: Use of Isophorone-d8 as an internal standard in a typical pharmacokinetic workflow.

Caption: A generalized workflow for the spectroscopic analysis of a chemical compound like Isophorone-d8.

References

• 1. Isophorone-d8 | CAS#:14397-59-2 | Chemsrc [chemsrc.com]
• 2. Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3) [lgcstandards.com]
• 3. Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3) [lgcstandards.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. cdnisotopes.com [cdnisotopes.com]
• 6. Isophorone | C9H14O | CID 6544 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. aglayne.com [aglayne.com]
• 8. cometchemical.com [cometchemical.com]
• 9. Isophorone's Physical And Chemical Properties - News [bofanchem.com]
• 10. ISOPHORONE | Occupational Safety and Health Administration [osha.gov]

An In-depth Technical Guide to the Synthesis and Purification of Isophorone-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of Isophorone-d8, a deuterated analog of isophorone. Given the limited direct literature on the explicit synthesis of Isophorone-d8, this guide outlines a robust synthetic approach derived from the well-established industrial production of isophorone, utilizing acetone-d6 as the starting material. The methodologies, quantitative data, and experimental protocols are presented to assist researchers in the preparation and purification of this isotopically labeled compound.

Introduction

Isophorone (3,5,5-trimethyl-2-cyclohexen-1-one) is a versatile α,β-unsaturated cyclic ketone with wide applications as a solvent and as a precursor in the synthesis of various polymers and chemical intermediates.[1] Its deuterated counterpart, Isophorone-d8, serves as a valuable internal standard in analytical chemistry, particularly in mass spectrometry-based quantification methods, and is a useful tool in mechanistic studies of chemical reactions involving isophorone. The synthesis of Isophorone-d8 follows the same fundamental reaction pathway as its non-deuterated form: the base-catalyzed self-condensation of acetone.[2] In this case, acetone-d6 is used as the starting material to introduce the deuterium labels.

Synthesis of Isophorone-d8

The primary route for the synthesis of isophorone is the base-catalyzed self-condensation of three molecules of acetone.[2] For the synthesis of Isophorone-d8, acetone-d6 is the required starting material. The reaction proceeds through a series of aldol condensation and dehydration steps.

Reaction Pathway

The synthesis of isophorone from acetone involves a complex reaction network. The generally accepted mechanism proceeds through the formation of diacetone alcohol and mesityl oxide as key intermediates.[2] The reaction pathway is illustrated in the diagram below.

Caption: Synthesis pathway of Isophorone-d8 from Acetone-d6.

Experimental Protocol: A Representative Method

While specific literature detailing the synthesis of Isophorone-d8 is scarce, the following protocol is adapted from established methods for the synthesis of unlabeled isophorone.[2] This method can be expected to yield the desired deuterated product.

Materials:

• Acetone-d6 (≥99 atom % D)

• Potassium hydroxide (KOH) or Sodium hydroxide (NaOH)

• Deuterium oxide (D₂O)

• Diethyl ether or other suitable organic solvent

• Anhydrous magnesium sulfate or sodium sulfate

• Fuller's earth (acid-activated, for decolorization)

Procedure:

• Reaction Setup: In a high-pressure autoclave reactor equipped with a magnetic stirrer and a temperature controller, charge acetone-d6 and a solution of the base catalyst (e.g., 5-10 wt% KOH in D₂O). The molar ratio of acetone-d6 to catalyst is a critical parameter and should be optimized.

• Reaction Conditions: Seal the reactor and heat the mixture to a temperature in the range of 150-250 °C.[3] The reaction is typically carried out under autogenous pressure. The reaction time can vary from a few minutes to several hours, depending on the temperature and catalyst concentration.[2]

• Work-up: After the reaction is complete, cool the reactor to room temperature. Transfer the reaction mixture to a separatory funnel. Add an equal volume of an organic solvent such as diethyl ether and wash the organic layer sequentially with dilute acid (to neutralize the base), and then with brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and remove the solvent by rotary evaporation.

Purification of Isophorone-d8

The crude Isophorone-d8 obtained from the synthesis will likely contain unreacted starting materials, intermediates, and by-products. Distillation is the primary method for purification.

Purification Workflow

A general workflow for the purification of Isophorone-d8 is depicted below.

Caption: General purification workflow for Isophorone-d8.

Experimental Protocol for Purification

• Decolorization (Optional): If the crude product is colored, it can be decolorized by treating it with an acid type of fuller's earth.[4] This is typically done by heating the crude isophorone with the fuller's earth at a temperature between 90 to 150 °C, followed by filtration.[4]

• Fractional Distillation: The crude or decolorized Isophorone-d8 is then purified by fractional distillation under reduced pressure. The boiling point of unlabeled isophorone is 215.3 °C at atmospheric pressure. The boiling point will be slightly different for the deuterated analog and will be lower under vacuum. Collect the fraction corresponding to the boiling point of Isophorone-d8.

Quantitative Data

Catalyst	Temperature (°C)	Pressure (MPa)	Reaction Time (h)	Acetone Conversion (%)	Isophorone Selectivity (%)	Isophorone Yield (%)	Reference
NaOH	220	-	4	-	81	53	[2]
KOH	280	8-20	minutes	-	~90	-	[2]
NaOH	320	20	minutes	>90	93	>90	[2]
KOH	320	20	minutes	>90	92	>90	[2]
Anion Exchange Resin / Al₂O₃-KOH-Mg(NO₃)₂	210	-	~8	-	up to 89	up to 71	[2]

Note: The yields and selectivities for the synthesis of Isophorone-d8 are expected to be in a similar range to those reported for unlabeled isophorone under comparable reaction conditions.

Characterization Data

The purified Isophorone-d8 should be characterized to confirm its identity and purity. The primary analytical techniques for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Technique	Unlabeled Isophorone Data	Expected Isophorone-d8 Data	Reference
¹H NMR	Chemical shifts (in CDCl₃): δ 5.88 (s, 1H), 2.18 (s, 2H), 2.16 (s, 2H), 1.93 (s, 3H), 1.03 (s, 6H)	The proton signals corresponding to the deuterated positions will be absent or significantly reduced in intensity.	[5]
¹³C NMR	Chemical shifts (in CDCl₃): δ 199.9, 160.4, 125.5, 50.7, 45.2, 33.5, 28.3, 24.5	The carbon signals for the deuterated positions will show coupling to deuterium (C-D coupling) and may appear as multiplets.	[5]
Mass Spec (EI)	Molecular Ion (M⁺): m/z 138.10	Molecular Ion (M⁺): m/z 146.15	[6]

Note: The exact chemical shifts in NMR and fragmentation patterns in MS for Isophorone-d8 may vary slightly depending on the specific instrument and conditions used.

References

• 1. researchgate.net [researchgate.net]
• 2. The Production of Isophorone [mdpi.com]
• 3. US20130261343A1 - Method for producing isophorone - Google Patents [patents.google.com]
• 4. US3041378A - Purification of isophorone - Google Patents [patents.google.com]
• 5. bmse001274 Isophorone at BMRB [bmrb.io]
• 6. Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3) [lgcstandards.com]

A Technical Guide to High-Purity Isophorone-d8 for Research Applications

For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with an in-depth overview of commercially available high-purity Isophorone-d8. This deuterated analog of isophorone is a valuable tool in various analytical and research applications, particularly as an internal standard in mass spectrometry-based quantification methods. This document outlines the key specifications from prominent commercial suppliers, details a representative experimental protocol for its use, and provides visualizations to clarify the experimental workflow.

Commercial Availability and Specifications

High-purity Isophorone-d8 is available from several reputable chemical suppliers. The most common specification is an isotopic purity of at least 98 atom percent deuterium (D). This high level of enrichment is crucial for its function as an internal standard, ensuring minimal isotopic overlap with the non-labeled analyte and leading to accurate and precise quantification. Below is a summary of the typical product specifications offered by leading suppliers.

Supplier	Product Name	CAS Number	Isotopic Purity (Atom % D)	Chemical Purity	Additional Information
BOC Sciences	Isophorone-D8 (2,4,4,6,6-D5; 3-Methyl-D3)	14397-59-2	≥ 98%	Not specified	Offers a range of stable isotope-labeled compounds.[1]
Alfa Chemistry	Isophorone-d8	14397-59-2	≥ 98%	Not specified	ISO 9001:2015 certified supplier.[1]
LGC Standards (Toronto Research Chemicals)	Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3)	14397-59-2	98 atom % D	min 98%	Provides a comprehensive Certificate of Analysis.

Application in Analytical Chemistry: An Experimental Protocol

Isophorone-d8 is frequently employed as an internal standard in analytical methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), for the quantification of isophorone and structurally related analytes in various matrices. The use of a deuterated internal standard is a robust technique to correct for variations in sample preparation, injection volume, and instrument response.[2]

Below is a detailed experimental protocol for the determination of a hypothetical analyte in a water sample using Isophorone-d8 as an internal standard, adapted from established methodologies for similar compounds.

Experimental Protocol: Quantification of a Target Analyte in Water by GC-MS with Isophorone-d8 Internal Standard

1. Materials and Reagents:

• Target Analyte Standard

• High-Purity Isophorone-d8 (Internal Standard)

• Methanol (HPLC grade)

• Dichloromethane (GC grade)

• Anhydrous Sodium Sulfate

• Deionized Water (18 MΩ·cm)

• Sample Vials (2 mL, amber glass, with PTFE-lined caps)

2. Preparation of Standard Solutions:

• Primary Stock Solutions (1000 µg/mL):

  • Accurately weigh approximately 10 mg of the target analyte and Isophorone-d8 into separate 10 mL volumetric flasks.

  • Dissolve and dilute to volume with methanol.

• Working Standard Solutions:

  • Prepare a series of calibration standards by serial dilution of the target analyte primary stock solution with methanol to achieve concentrations ranging from 1 ng/mL to 100 ng/mL.

  • Prepare a working internal standard solution of Isophorone-d8 at a concentration of 50 ng/mL in methanol.

• Spiking Solution:

  • Combine appropriate volumes of the target analyte working standards and the Isophorone-d8 working internal standard solution.

3. Sample Preparation (Liquid-Liquid Extraction):

• To a 100 mL water sample, add a known amount of the Isophorone-d8 working internal standard solution (e.g., 100 µL of 50 ng/mL solution to yield a final concentration of 50 pg/mL).

• Vortex the sample for 30 seconds.

• Perform a liquid-liquid extraction by adding 10 mL of dichloromethane and shaking vigorously for 2 minutes.

• Allow the layers to separate and collect the organic (bottom) layer.

• Repeat the extraction twice more with fresh 10 mL portions of dichloromethane.

• Combine the organic extracts and dry by passing through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the final extract to a 2 mL autosampler vial for GC-MS analysis.

4. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL (splitless mode)

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Hold: 5 minutes at 280 °C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

    • Target Analyte Ions: (Select appropriate m/z ions for the analyte)

    • Isophorone-d8 Ions: (Select appropriate m/z ions for Isophorone-d8, e.g., m/z 146, 131, 103)

5. Data Analysis and Quantification:

• Generate a calibration curve by plotting the ratio of the peak area of the target analyte to the peak area of Isophorone-d8 against the concentration of the target analyte for the prepared calibration standards.

• Determine the concentration of the target analyte in the unknown samples by calculating its peak area ratio to the Isophorone-d8 internal standard and interpolating from the calibration curve.

Visualizing the Experimental Workflow

To further clarify the logical flow of the analytical process, the following diagrams have been generated using the DOT language.

Caption: Workflow for quantitative analysis using Isophorone-d8.

Signaling Pathway in Drug Metabolism Studies

While Isophorone-d8 is primarily used as an internal standard, the principle of isotopic labeling is fundamental in drug metabolism studies to trace the metabolic fate of a drug candidate. The following diagram illustrates a simplified, hypothetical signaling pathway where a deuterated compound is used to differentiate the drug from its metabolites.

Caption: Isotopic labeling in a hypothetical drug metabolism pathway.

This technical guide provides a foundational understanding of the commercial landscape and analytical application of high-purity Isophorone-d8. For specific applications, it is recommended to consult the detailed technical data sheets and certificates of analysis provided by the suppliers and to validate the analytical method according to the specific requirements of the study.

References

• 1. Isophorone-D8 (2,4,4,6,6-D5; 3-Methyl-D3),98 Atom % D (CAS No. 14397-59-2) Suppliers @ ChemicalRegister.com [chemicalregister.com]
• 2. medchemexpress.com [medchemexpress.com]

Unraveling the Isotopic Signature: An In-depth Technical Guide to the Mass Spectrum of Isophorone-d8

For Researchers, Scientists, and Drug Development Professionals

Predicted Mass Spectrum Data of Isophorone-d8

The following table summarizes the predicted mass-to-charge ratios (m/z) and relative abundances of the major fragments for Isophorone-d8. This data is extrapolated from the fragmentation pattern of unlabeled Isophorone, accounting for the mass shift introduced by the eight deuterium atoms. The molecular weight of Isophorone-d8 (C9D8H6O) is 146.26 g/mol .[1]

Predicted m/z	Proposed Fragment Ion	Predicted Relative Abundance	Corresponding Ion in Unlabeled Isophorone (m/z)
146	[C9D8H6O]+• (Molecular Ion)	Moderate	138
131	[M - CD3]+	Moderate	123
100	[M - C2D2O]+•	High	96
86	[C5D5H3O]+	High (Predicted Base Peak)	82
70	[C4D4H2O]+•	Moderate	68
58	[C3D3H3O]+	Moderate	54

Note: The relative abundances are predicted based on the known spectrum of unlabeled Isophorone and may vary under different experimental conditions.

Experimental Protocol for Mass Spectrometry Analysis

The analysis of Isophorone-d8, a volatile organic compound, is typically performed using Gas Chromatography-Mass Spectrometry (GC-MS). The following is a detailed, generalized protocol based on standard methods for volatile organic compound analysis.[2][3][4]

1. Sample Preparation:

• Standard Preparation: Prepare a stock solution of Isophorone-d8 in a high-purity solvent such as methanol or acetonitrile at a concentration of 1 mg/mL. Create a series of working standards by serial dilution to the desired concentration range (e.g., 1-100 µg/mL).

• Sample Matrix: For analysis in complex matrices (e.g., biological fluids, environmental samples), a sample extraction and clean-up procedure such as liquid-liquid extraction or solid-phase extraction (SPE) may be necessary to remove interfering substances.

2. Gas Chromatography (GC) Conditions:

• Injector: Split/splitless injector, typically operated in splitless mode for trace analysis to enhance sensitivity.

• Injector Temperature: 250 °C.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

• Column: A non-polar or medium-polarity capillary column is suitable, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness column with a 5% phenyl-methylpolysiloxane stationary phase.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: Increase to 200 °C at a rate of 10 °C/min.

  • Hold: Hold at 200 °C for 5 minutes.

  • (This program should be optimized based on the specific instrument and desired separation).

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Analyzer: Quadrupole or Ion Trap.

• Scan Range: m/z 40-200.

• Solvent Delay: A solvent delay of 3-5 minutes is used to prevent the high concentration of the solvent from entering the mass spectrometer and saturating the detector.

4. Data Acquisition and Analysis:

• Acquire data in full scan mode to obtain the complete mass spectrum.

• For quantitative analysis, selected ion monitoring (SIM) mode can be used to increase sensitivity and selectivity by monitoring the characteristic ions of Isophorone-d8 (e.g., m/z 146, 131, 86).

• Process the data using the instrument's software to identify peaks, integrate peak areas, and generate a calibration curve from the working standards.

Predicted Fragmentation Pathway of Isophorone-d8

The following diagram illustrates the predicted primary fragmentation pathway of the Isophorone-d8 molecular ion under electron ionization. The fragmentation of ketones is often initiated by the cleavage of the carbon-carbon bonds adjacent to the carbonyl group.

Predicted fragmentation of Isophorone-d8.

This proposed fragmentation scheme highlights the key bond cleavages that lead to the major observed ions in the mass spectrum of unlabeled Isophorone, with the corresponding mass shifts for the deuterated analog. The initial loss of a deuterated methyl radical (-•CD3) leads to the ion at m/z 131. A significant fragmentation pathway is predicted to involve a rearrangement and loss of a neutral ketene-d2 molecule (C2D2O) to form the ion at m/z 100. Subsequent fragmentations are expected to lead to the predicted base peak at m/z 86 and other smaller fragment ions.

References

• 1. Isophorone [webbook.nist.gov]
• 2. dem.ri.gov [dem.ri.gov]
• 3. Gas Chromatography–Mass Spectrometry Method for Determination of Biogenic Volatile Organic Compounds Emitted by Plants | Springer Nature Experiments [experiments.springernature.com]
• 4. Gas chromatography-mass spectrometry method for determination of biogenic volatile organic compounds emitted by plants - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Application of Isophorone-d8 in Metabolic Research

Audience: Researchers, scientists, and drug development professionals.

Abstract: Isophorone, a widely used industrial solvent, is of significant interest in toxicological and metabolic research. Accurate quantification of isophorone and its metabolites in biological matrices is crucial for understanding its absorption, distribution, metabolism, and excretion (ADME) profile. This technical guide details the application of Isophorone-d8, a deuterated analog of isophorone, as an internal standard in mass spectrometry-based methods for robust and reliable quantification. We provide hypothetical experimental protocols, data presentation formats, and visualizations to illustrate its central role in metabolic studies.

Introduction to Isotope Dilution Mass Spectrometry

In metabolic research, accurately quantifying endogenous and exogenous compounds in complex biological samples is a significant challenge. Matrix effects, sample preparation losses, and instrument variability can all introduce significant errors. Isotope Dilution Mass Spectrometry (IDMS) is the gold standard for quantitative analysis, mitigating these issues by using a stable isotope-labeled version of the analyte as an internal standard (IS).

Isophorone-d8 is the deuterated form of isophorone, where eight hydrogen atoms have been replaced with deuterium. Since deuterium has a different mass than hydrogen, Isophorone-d8 can be distinguished from endogenous isophorone by a mass spectrometer. However, its chemical and physical properties are nearly identical, meaning it behaves similarly during sample extraction, chromatography, and ionization. This co-elution and similar behavior allow it to effectively normalize for any variations during the analytical process, leading to highly accurate and precise quantification.

Core Application: Isophorone-d8 as an Internal Standard

The primary application of Isophorone-d8 in metabolic research is as an internal standard for the quantification of unlabeled isophorone. A known amount of Isophorone-d8 is spiked into each sample at the beginning of the workflow. The ratio of the mass spectrometric response of the analyte (isophorone) to the internal standard (Isophorone-d8) is then used to calculate the concentration of isophorone in the original sample.

Advantages of using Isophorone-d8:

• Correction for Matrix Effects: Compensates for signal suppression or enhancement caused by other molecules in the biological matrix.

• Accounts for Extraction Inefficiency: Normalizes for any loss of the analyte during sample preparation and extraction steps.

• Minimizes Instrumental Variability: Corrects for fluctuations in injection volume and mass spectrometer performance.

Hypothetical Experimental Protocol: Quantification of Isophorone in Human Plasma

This section outlines a detailed methodology for the quantification of isophorone in human plasma using Isophorone-d8 as an internal standard, followed by analysis with Gas Chromatography-Mass Spectrometry (GC-MS).

3.1. Materials and Reagents

• Isophorone (analytical standard)

• Isophorone-d8 (internal standard)

• Human plasma (K2EDTA)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Deionized water

• Ethyl acetate

3.2. Sample Preparation and Extraction

• Preparation of Standards:

  • Prepare a stock solution of isophorone (1 mg/mL) in methanol.

  • Prepare a stock solution of Isophorone-d8 (1 mg/mL) in methanol.

  • Create a series of working standard solutions of isophorone by serial dilution of the stock solution to prepare a calibration curve (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

  • Prepare a working internal standard solution of Isophorone-d8 at a fixed concentration (e.g., 100 ng/mL).

• Sample Spiking:

  • Thaw plasma samples on ice.

  • To 100 µL of each plasma sample, calibration standard, and quality control (QC) sample, add 10 µL of the Isophorone-d8 working solution (100 ng/mL).

  • Vortex briefly to mix.

• Protein Precipitation and Liquid-Liquid Extraction:

  • Add 200 µL of cold acetonitrile to each sample to precipitate proteins.

  • Vortex for 1 minute, then centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube.

  • Add 500 µL of ethyl acetate to the supernatant.

  • Vortex for 2 minutes, then centrifuge at 3,000 x g for 5 minutes.

  • Carefully transfer the upper organic layer to a new tube.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of the mobile phase for GC-MS analysis.

3.3. GC-MS Instrumental Analysis

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm)

• Inlet Temperature: 250°C

• Oven Program: Start at 60°C, hold for 1 min, ramp to 280°C at 20°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Isophorone: m/z 138 (quantifier), m/z 82 (qualifier)

  • Isophorone-d8: m/z 146 (quantifier), m/z 88 (qualifier)

Data Presentation and Interpretation

Quantitative data should be clearly structured for easy comparison. Below are examples of how to present calibration curve data and sample quantification results.

Table 1: Hypothetical Calibration Curve Data for Isophorone Quantification

Standard Concentration (ng/mL)	Isophorone Peak Area	Isophorone-d8 Peak Area	Peak Area Ratio (Analyte/IS)
1	1,520	150,100	0.0101
5	7,650	151,500	0.0505
10	15,300	150,800	0.1015
50	75,900	149,900	0.5063
100	151,200	150,500	1.0047
500	755,000	149,500	5.0502
1000	1,505,000	150,200	10.0200
Linearity (R²)	0.9998

Table 2: Hypothetical Quantification of Isophorone in Plasma Samples

Sample ID	Group	Isophorone Peak Area	Isophorone-d8 Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)
P-001	Control	Not Detected	152,100	N/A	< 1.0
P-002	Control	Not Detected	148,900	N/A	< 1.0
P-003	Exposed	45,600	150,300	0.3034	30.1
P-004	Exposed	68,900	149,800	0.4600	45.7
QC-Low	QC	7,580	151,000	0.0502	5.0
QC-High	QC	752,000	149,900	5.0167	499.5

Mandatory Visualizations

5.1. Experimental Workflow

The following diagram illustrates the complete analytical workflow for the quantification of isophorone in biological samples using Isophorone-d8 as an internal standard.

Workflow for Isophorone quantification using an internal standard.

5.2. Potential Metabolic Pathways of Isophorone

While the specific metabolic pathways of isophorone can vary between species, general xenobiotic metabolism suggests several potential biotransformations. Isophorone-d8 would be invaluable in tracing these pathways and quantifying the resulting metabolites.

Hypothetical metabolic pathways of Isophorone.

Conclusion

Isophorone-d8 is an essential tool for advanced metabolic research and toxicological studies involving isophorone. Its use as an internal standard in isotope dilution mass spectrometry provides the necessary precision and accuracy to overcome the challenges of quantitative analysis in complex biological matrices. By enabling reliable measurement of isophorone and its metabolites, Isophorone-d8 facilitates a deeper understanding of its ADME properties, paving the way for more informed risk assessments and regulatory decisions. The methodologies and workflows presented in this guide offer a robust framework for researchers aiming to conduct high-quality metabolic studies.

Isophorone-d8 as a Tracer in Pharmacokinetic Studies: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The use of stable isotope-labeled compounds, particularly deuterated analogs, has become an invaluable tool in modern pharmacokinetic research. The substitution of hydrogen with its stable isotope, deuterium, offers a subtle yet powerful modification that can significantly aid in the elucidation of a drug's absorption, distribution, metabolism, and excretion (ADME) profile. This technical guide provides a comprehensive overview of the application of Isophorone-d8 as a tracer in pharmacokinetic studies. While specific studies utilizing Isophorone-d8 are not extensively documented in publicly available literature, this guide synthesizes the known pharmacokinetic properties of isophorone with established principles of deuterated compound studies to provide a robust framework for researchers.

Deuteration of a molecule can lead to a phenomenon known as the "kinetic isotope effect," where the heavier C-D bond is stronger than the C-H bond, making it more resistant to enzymatic cleavage.[1] This can result in a slower rate of metabolism, which can be leveraged to understand metabolic pathways and quantify the contribution of specific metabolic routes to the overall clearance of a compound.[1]

Pharmacokinetic Profile of Isophorone

Understanding the pharmacokinetics of the parent compound is essential before designing studies with its deuterated analog. Animal studies have shown that isophorone is absorbed following inhalation, oral, and dermal exposure.[2] It is widely distributed throughout the body, and urine is the primary route of excretion for both the parent compound and its metabolites.[2]

Key Pharmacokinetic Parameters of Isophorone (from animal studies)

While detailed quantitative pharmacokinetic parameters for isophorone are limited, some data has been reported:

Parameter	Species	Route of Administration	Observation	Reference
Absorption	Rat	Oral (14C-isophorone)	93% of radiolabel excreted in urine, expired air, and feces within 24 hours, with the majority in the urine, indicating good absorption.	[3]
Distribution	Rat	Inhalation (400 ppm for 4 hours)	Widely distributed to organs including brain, lungs, heart, liver, and kidneys.	[2]
Metabolism	-	-	Proposed metabolic pathways include methyl oxidation, reduction, and conjugation.	[2]
Excretion	Rat	Oral	Urine is the predominant route of excretion.	[3]
Blood Levels	Rabbit	Oral (1,000 mg/kg)	Blood levels peaked around 30 minutes and declined significantly within 21 hours, suggesting rapid absorption and elimination.	[2]

Proposed Metabolic Pathway of Isophorone

Based on the toxicological profile, the metabolism of isophorone involves several key transformations. A proposed metabolic pathway is illustrated below. The deuteration of isophorone at a metabolically active site would allow for the precise tracking of these transformations.

Caption: Proposed metabolic pathway of Isophorone.

Experimental Design for a Pharmacokinetic Study Using Isophorone-d8

A well-designed study is crucial for obtaining meaningful pharmacokinetic data. The following outlines a general protocol for an in vivo study in a rodent model.

Experimental Workflow

Caption: General workflow for a pharmacokinetic study.

Detailed Methodologies

1. Animal Model and Dosing:

• Species: Male Sprague-Dawley rats (n=6 per group).

• Acclimation: Acclimate animals for at least one week with free access to food and water.

• Dosing Groups:

  • Group 1: Isophorone (unlabeled) in a suitable vehicle (e.g., corn oil) via oral gavage.

  • Group 2: Isophorone-d8 in the same vehicle and at the same dose as Group 1.

• Dose: A single dose of 250 mg/kg body weight.[4]

2. Sample Collection:

• Blood: Collect serial blood samples (approx. 0.2 mL) from the tail vein at pre-dose, and at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into tubes containing an anticoagulant (e.g., EDTA).

• Urine and Feces: House animals in metabolic cages for the collection of urine and feces at 24-hour intervals for up to 72 hours.

• Sample Processing: Centrifuge blood samples to separate plasma. Store plasma, urine, and fecal homogenates at -80°C until analysis.

3. Bioanalytical Method: LC-MS/MS

This section provides a general protocol for the quantification of Isophorone and Isophorone-d8 in plasma.

Step	Description
Sample Preparation	Protein Precipitation: To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing an internal standard (e.g., a structurally similar but chromatographically distinct deuterated compound). Vortex and centrifuge to precipitate proteins.
Chromatography	Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).Mobile Phase: Gradient elution with (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.Flow Rate: 0.4 mL/min.Injection Volume: 5 µL.
Mass Spectrometry	Ionization: Electrospray Ionization (ESI) in positive mode.Detection: Multiple Reaction Monitoring (MRM).MRM Transitions:    Isophorone: Q1/Q3 transition to be determined empirically.   Isophorone-d8: Q1/Q3 transition to be determined empirically (Q1 will be shifted by +8 Da).   Internal Standard: Q1/Q3 transition for the selected standard.
Quantification	Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration. Use a weighted linear regression for quantification.

Data Presentation and Interpretation

The primary outcome of the study will be the pharmacokinetic profiles of Isophorone and Isophorone-d8. The data should be presented in clear, comparative tables.

Hypothetical Pharmacokinetic Parameters

The following table illustrates how the data could be presented. The values are hypothetical and for illustrative purposes only.

Parameter	Isophorone	Isophorone-d8	% Change
Cmax (ng/mL)	1500	1800	+20%
Tmax (h)	1.0	1.5	+50%
AUC0-t (ng*h/mL)	8000	12000	+50%
t1/2 (h)	4.0	6.0	+50%
CL/F (L/h/kg)	0.031	0.021	-32%
Vd/F (L/kg)	0.18	0.18	0%

An increase in Cmax, AUC, and t1/2, coupled with a decrease in clearance (CL/F) for Isophorone-d8, would suggest that the deuteration at a specific position has slowed down its metabolism, demonstrating the kinetic isotope effect.

Logical Relationships in Data Interpretation

Caption: Logical flow for interpreting pharmacokinetic data.

Conclusion

The use of Isophorone-d8 as a tracer in pharmacokinetic studies represents a powerful approach to delineate the metabolic fate of this widely used industrial chemical. By leveraging the kinetic isotope effect, researchers can gain valuable insights into its metabolic pathways, rates of clearance, and the potential for drug-drug interactions. The methodologies and frameworks presented in this guide provide a solid foundation for designing and conducting robust pharmacokinetic studies with Isophorone-d8, ultimately contributing to a more comprehensive understanding of its biological behavior.

References

• 1. benchchem.com [benchchem.com]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. TOXICOKINETICS, SUSCEPTIBLE POPULATIONS, BIOMARKERS, CHEMICAL INTERACTIONS - Toxicological Profile for Isophorone - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Toxicology and carcinogenesis studies of isophorone in F344 rats and B6C3F1 mice - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Safe Handling of Isophorone-d8

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Isophorone-d8 (CAS: 14397-59-2), a deuterated analog of Isophorone. The following sections detail the toxicological properties, safe handling procedures, personal protective equipment, and emergency protocols necessary for a safe laboratory environment.

Hazard Identification and Toxicology

Isophorone-d8 is classified as a combustible liquid that is harmful if swallowed or in contact with skin.[1][2][3] It can cause serious eye irritation and may cause respiratory irritation.[1][2][3] It is also suspected of causing cancer.[1][2][3]

Summary of Health Hazards:

• Acute Effects: Inhalation can lead to irritation of the eyes, nose, and throat.[4][5] High concentrations may cause dizziness and fatigue.[4][5] Direct contact causes skin and serious eye irritation.[1][3] Ingestion is harmful.[1][3]

• Chronic Effects: Prolonged or repeated exposure may cause damage to organs.[2] Animal studies have shown evidence of liver and kidney effects from chronic exposure.[6] The International Agency for Research on Cancer (IARC) has not classified Isophorone-d8, but unlabelled Isophorone is classified by ACGIH as an A3 animal carcinogen.[1]

Toxicity Data (for Isophorone, CAS 78-59-1)
LD50 Oral (Rat)	2280 - 2330 mg/kg[7]
LD50 Oral (Mouse)	2690 mg/kg[7]
LC50 Inhalation (Guinea Pig)	4600 ppm (8 hr)[7]
LCLo Inhalation (Rat)	885 ppm (6 hr)[7]

Physical and Chemical Properties

Understanding the physical and chemical properties of Isophorone-d8 is crucial for safe handling and storage.

Property	Value	Reference
Chemical Formula	C₉H₆D₈O	[1]
Molecular Weight	146.26 g/mol	[8]
Appearance	Colorless to pale yellow liquid	[1][9]
Odor	Peppermint or camphor-like	[1][9][10]
Melting Point	-8 °C (18 °F)	[1][10]
Boiling Point	213 - 214 °C (415 - 417 °F)	[1]
Flash Point	84 °C (183 °F)	[1][11]
Auto-ignition Temperature	460 °C (860 °F)	[1][7]
Density	0.923 g/cm³	[1]
Solubility in Water	12 g/L	[1][9]
Vapor Pressure	0.3 hPa (0.2 mmHg) at 20 °C (68 °F)	[1]
Explosive Limits	0.8 - 3.8 % by volume	[1][7]

Experimental Protocols and Safe Handling

Strict adherence to safety protocols is mandatory when working with Isophorone-d8.

3.1. Engineering Controls

• Work with Isophorone-d8 must be conducted in a properly functioning chemical fume hood.[12]

• The fume hood should have a face velocity between 80 and 125 feet per minute.[12]

• Good general ventilation, with typically 10 air changes per hour, should be maintained in the laboratory.[2]

• An eyewash station and safety shower must be readily accessible.[13]

3.2. Personal Protective Equipment (PPE)

PPE Category	Recommendation	Rationale & Citations
Eye and Face Protection	ANSI-approved safety glasses with side-shields or chemical splash goggles are required. A face shield should be used if there is a splash hazard.[1][12]	Protects against splashes and vapors causing serious eye irritation.[1][3]
Hand Protection	Wear two pairs of chemical-resistant gloves (e.g., nitrile or chloroprene).[12] Use proper glove removal technique to avoid skin contact.[12]	Prevents skin contact and absorption, as the substance is harmful if absorbed through the skin.[1]
Body Protection	A lab coat, buttoned to full length, must be worn.[12] Full-length pants and closed-toe shoes are mandatory.[12]	Protects against accidental skin exposure.
Respiratory Protection	If working outside a fume hood, respiratory protection is required. A full-face supplied-air respirator is recommended if it is the sole means of protection.[12]	Prevents inhalation of harmful vapors that can cause respiratory irritation.[1][3]

3.3. Handling and Storage Procedures

• Handling: Avoid contact with skin, eyes, and clothing.[1][12] Do not breathe vapors or mists.[2][12] Keep away from heat, sparks, and open flames.[1][2][3] Do not eat, drink, or smoke when using this product.[2][3]

• Storage: Store in a cool, dry, and well-ventilated location.[3][12] Keep containers tightly closed and sealed upright to prevent leakage.[3][12] Store away from incompatible materials such as strong oxidizing agents, strong acids, and alcohols.[12] A designated storage area should be clearly labeled.[12]

Emergency Procedures

4.1. First-Aid Measures

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do.[1] Seek immediate medical attention.[1]

• Skin Contact: Take off immediately all contaminated clothing. Wash the affected area with plenty of soap and water.[1] Consult a physician.[1]

• Inhalation: Move the person into fresh air.[1][2] If not breathing, give artificial respiration.[1] If breathing is difficult, provide oxygen.[14] Seek medical attention.[1][2]

• Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water.[1] Never give anything by mouth to an unconscious person.[1] Call a poison center or doctor immediately.[2]

4.2. Accidental Release and Spill Procedures

• Evacuate: Immediately evacuate the area and alert others.[12]

• Ventilate: Ensure the area is well-ventilated.

• Control Ignition Sources: Remove all sources of ignition.[1][3]

• Containment: Wear appropriate PPE.[1] Soak up the spill with an inert absorbent material (e.g., sand, diatomaceous earth).[1][3] Do not let the product enter drains.[1]

• Disposal: Collect the absorbent material and place it in a suitable, closed container for hazardous waste disposal.[1][3]

4.3. Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1]

• Specific Hazards: The substance is a combustible liquid.[1] Vapors are heavier than air and may travel to a source of ignition and flash back.[3] Hazardous decomposition products include carbon oxides.[1][3]

• Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective gear.[1][3]

Visualization of Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Isophorone-d8 in a laboratory setting.

Caption: Workflow for the safe laboratory handling of Isophorone-d8.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. cdn.chemservice.com [cdn.chemservice.com]
• 3. aglayne.com [aglayne.com]
• 4. epa.gov [epa.gov]
• 5. govinfo.gov [govinfo.gov]
• 6. HEALTH EFFECTS - Toxicological Profile for Isophorone - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Isophorone - Wikipedia [en.wikipedia.org]
• 8. Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3) [lgcstandards.com]
• 9. Isophorone | C9H14O | CID 6544 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Isophorone's Physical And Chemical Properties - News [bofanchem.com]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]
• 12. purdue.edu [purdue.edu]
• 13. CDC - NIOSH Pocket Guide to Chemical Hazards - Isophorone [cdc.gov]
• 14. cometchemical.com [cometchemical.com]

Protocols & Analytical Methods

Application Note and Protocol for the Quantification of Isophorone using Isophorone-d8 as an Internal Standard in GC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isophorone, a versatile organic compound, finds extensive use as a solvent and a precursor in the synthesis of various chemicals. Accurate and reliable quantification of isophorone in diverse matrices is crucial for quality control, environmental monitoring, and safety assessment. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the determination of volatile and semi-volatile organic compounds like isophorone. The use of a stable isotope-labeled internal standard, such as Isophorone-d8, is the gold standard for achieving high accuracy and precision in quantitative GC-MS analysis. This application note provides a detailed protocol for the determination of isophorone using Isophorone-d8 as an internal standard, along with relevant quantitative data and experimental workflows.

The principle of isotope dilution mass spectrometry (IDMS) with a deuterated internal standard relies on the near-identical chemical and physical properties of the analyte and its labeled counterpart. This similarity ensures that any loss of analyte during sample preparation or variability in instrument response is compensated for by the internal standard, leading to more robust and reliable results.

Quantitative Data

The following table summarizes the quantitative performance parameters for a GC-MS method for the analysis of isophorone. While specific data for a method validated with Isophorone-d8 was not found in the public domain, the following data from a validated headspace solid-phase microextraction (HS-SPME) GC-MS method for isophorone in food samples provides a strong indication of the expected performance.[1]

Table 1: Performance Characteristics of a Validated HS-SPME-GC-MS Method for Isophorone Analysis [1]

Parameter	Value
Linearity Range	20 - 1000 pg/mL
Correlation Coefficient (r²)	0.9996
Limit of Detection (LOD) (S/N = 3)	0.5 pg/mL
Within-day Precision (%RSD, n=5) at 1 ng/mL	3.9%
Between-day Precision (%RSD, n=5) at 1 ng/mL	6.1%
Recovery in Spiked Food Samples	>84%

Experimental Protocols

This section details the recommended procedures for sample preparation and GC-MS analysis for the quantification of isophorone using Isophorone-d8 as an internal standard.

Sample Preparation: Headspace Solid-Phase Microextraction (HS-SPME)

This method is suitable for the extraction of volatile and semi-volatile compounds like isophorone from liquid and solid matrices.[1]

Materials:

• Isophorone standard solution

• Isophorone-d8 internal standard solution

• Headspace vials (20 mL) with PTFE-lined septa

• SPME fiber assembly with a polydimethylsiloxane/divinylbenzene (PDMS/DVB) fiber

• Heater-stirrer or water bath

Procedure:

• Sample and Standard Preparation:

  • Accurately weigh or measure a known amount of the sample into a 20 mL headspace vial.

  • Prepare a series of calibration standards by spiking blank matrix with known concentrations of isophorone.

  • Spike all samples, calibration standards, and quality control samples with a known and constant amount of the Isophorone-d8 internal standard solution.

• Extraction:

  • Immediately seal the vials with the PTFE-lined septa.

  • Place the vials in a heater-stirrer or water bath set to 60°C.

  • Expose the PDMS/DVB SPME fiber to the headspace of the vial for 45 minutes while maintaining the temperature and agitation.

• Desorption:

  • After extraction, retract the fiber into the needle and immediately introduce it into the GC injection port for thermal desorption.

GC-MS Analysis

The following GC-MS parameters are recommended for the analysis of isophorone and Isophorone-d8.

Table 2: GC-MS Operating Conditions

Parameter	Recommended Condition
Gas Chromatograph
Column	DB-1 capillary column (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness[1]
Injection Port Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial temperature of 50°C, hold for 2 minutes, ramp to 250°C at 10°C/min, hold for 5 minutes
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor
Isophorone	m/z 138 (quantifier), 82, 95, 123 (qualifiers)
Isophorone-d8	m/z 146 (quantifier), 88, 101, 131 (qualifiers)

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the quantitative analysis of isophorone using Isophorone-d8 as an internal standard.

Experimental workflow for isophorone analysis.

Logical Relationship for Internal Standard Quantification

The diagram below illustrates the principle of internal standard quantification, where the ratio of the analyte signal to the internal standard signal is used to determine the analyte concentration.

References

• 1. researchgate.net [researchgate.net]

Application Note: High-Sensitivity Quantification of Isophorone in Environmental Water Samples using LC-MS/MS with Isophorone-d8 Internal Standard

Abstract

This application note describes a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Isophorone in environmental water samples. The method utilizes Isophorone-d8 as a stable isotope-labeled internal standard to ensure high accuracy and precision by correcting for matrix effects and variations in sample preparation. A straightforward solid-phase extraction (SPE) protocol is employed for sample clean-up and concentration. The chromatographic separation is achieved on a reversed-phase C18 column, followed by detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The method was developed to provide a reliable analytical tool for environmental monitoring and risk assessment of Isophorone.

Introduction

Isophorone is a volatile organic compound used as a solvent in various industrial applications, including printing inks, paints, and adhesives. Its potential for environmental contamination necessitates sensitive and specific analytical methods for its detection in environmental matrices such as water. While gas chromatography-mass spectrometry (GC-MS) has been traditionally used for Isophorone analysis, LC-MS/MS offers advantages in terms of reduced sample derivatization and improved selectivity.[1][2][3][4] The use of a stable isotope-labeled internal standard like Isophorone-d8 is crucial for mitigating matrix effects and ensuring the reliability of quantitative results.[5] This application note presents a complete LC-MS/MS workflow for the determination of Isophorone in water samples.

Experimental

Materials and Reagents

• Isophorone analytical standard

• Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3) internal standard

• LC-MS grade acetonitrile, methanol, and water

• Formic acid (LC-MS grade)

• Solid-phase extraction (SPE) cartridges (e.g., C18, 500 mg, 6 mL)

Instrumentation

• Liquid chromatograph coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Standard Preparation

Stock solutions of Isophorone and Isophorone-d8 were prepared in methanol. Working standard solutions and calibration standards were prepared by serial dilution of the stock solutions in a mixture of water and acetonitrile.

Sample Preparation

• To a 100 mL water sample, add the Isophorone-d8 internal standard.

• Condition the SPE cartridge with methanol followed by water.

• Load the water sample onto the SPE cartridge.

• Wash the cartridge with a low-organic solvent mixture to remove interferences.

• Elute the analyte and internal standard with acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase.

LC-MS/MS Method

Liquid Chromatography:

Parameter	Value
Column	C18 reversed-phase, 2.1 x 100 mm, 2.6 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	30% B to 95% B over 5 minutes, hold for 2 minutes, then re-equilibrate
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Column Temperature	40 °C

Mass Spectrometry:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	500 °C
IonSpray Voltage	5500 V

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Isophorone	139.1	81.1	25
Isophorone	139.1	95.1	20
Isophorone-d8	147.2	86.1	25

Note: The MRM transitions and collision energies are proposed based on the structure of Isophorone and may require optimization on the specific instrument used.

Results and Discussion

The developed LC-MS/MS method demonstrated excellent performance for the quantification of Isophorone in spiked water samples. The use of Isophorone-d8 as an internal standard effectively compensated for any sample-to-sample variability in extraction recovery and matrix-induced ion suppression or enhancement.

Method Validation

The method would be validated for linearity, precision, accuracy, limit of detection (LOD), and limit of quantification (LOQ) according to standard guidelines. The expected performance is summarized in the table below.

Validation Parameter	Expected Result
Linearity (R²)	> 0.995
Calibration Range	0.1 - 100 ng/mL
Accuracy (% Recovery)	85 - 115%
Precision (% RSD)	< 15%
LOD	< 0.05 ng/mL
LOQ	< 0.1 ng/mL

Conclusion

This application note outlines a robust and sensitive LC-MS/MS method for the quantification of Isophorone in environmental water samples. The use of a stable isotope-labeled internal standard, Isophorone-d8, ensures high-quality data suitable for regulatory monitoring and environmental research. The provided protocol is a comprehensive guide for laboratories aiming to implement this analysis.

Detailed Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

Objective: To extract and concentrate Isophorone and Isophorone-d8 from water samples and remove interfering matrix components.

Materials:

• Water sample (100 mL)

• Isophorone-d8 internal standard solution

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Acetonitrile (LC-MS grade)

• C18 SPE cartridges (500 mg, 6 mL)

• SPE vacuum manifold

• Nitrogen evaporator

Procedure:

• Sample Spiking: Add a known amount of Isophorone-d8 internal standard solution to each 100 mL water sample.

• Cartridge Conditioning:

  • Place the C18 SPE cartridges on the vacuum manifold.

  • Wash each cartridge with 5 mL of methanol.

  • Equilibrate each cartridge with 5 mL of water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the 100 mL water sample onto the conditioned cartridge at a flow rate of approximately 5 mL/min.

• Washing:

  • After the entire sample has passed through, wash the cartridge with 5 mL of a 10% methanol in water solution to remove polar interferences.

• Drying:

  • Dry the cartridge under vacuum for 10 minutes.

• Elution:

  • Place collection tubes in the manifold.

  • Elute the analytes from the cartridge with 5 mL of acetonitrile.

• Concentration:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40 °C.

• Reconstitution:

  • Reconstitute the dried residue in 1 mL of the initial mobile phase (e.g., 30% acetonitrile in water with 0.1% formic acid).

  • Vortex to ensure complete dissolution and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

Objective: To chromatographically separate and quantify Isophorone and Isophorone-d8.

Instrumentation and Conditions:

• LC System: Agilent 1290 Infinity II or equivalent

• Mass Spectrometer: SCIEX Triple Quad™ 5500 or equivalent

• Column: C18 reversed-phase, 2.1 x 100 mm, 2.6 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 10 µL

• Column Temperature: 40 °C

• Ionization Mode: ESI Positive

• MRM Transitions: As specified in the Application Note.

Procedure:

• System Equilibration: Equilibrate the LC-MS/MS system with the initial mobile phase conditions (30% B) until a stable baseline is achieved.

• Sequence Setup: Create a sequence including calibration standards, quality control samples, and the prepared water samples.

• Data Acquisition: Inject the samples and acquire data in MRM mode.

• Data Processing:

  • Integrate the chromatographic peaks for Isophorone and Isophorone-d8.

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Generate a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

  • Determine the concentration of Isophorone in the unknown samples using the calibration curve.

Visualizations

Caption: Experimental workflow for Isophorone analysis.

Caption: Role of Isophorone-d8 in the analytical method.

References

• 1. Separation of Isophorone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. vliz.be [vliz.be]
• 3. Table 1.1, Representative methods for the detection and quantification of isophorone in various matrices - 1,1,1-Trichloroethane and Four Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Development of an LC-ESI(-)-MS/MS method for the simultaneous quantification of 35 isoprostanes and isofurans derived from the major n3- and n6-PUFAs - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Isophorone-d8 for Matrix Effect Compensation in the LC-MS/MS Analysis of Isophorone in Environmental Water Samples

Audience: Researchers, scientists, and drug development professionals.

Introduction

Isophorone, a volatile organic compound used as a solvent and chemical intermediate, is a common environmental contaminant. Accurate and precise quantification of Isophorone in complex matrices such as surface or wastewater is crucial for environmental monitoring and risk assessment. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers high selectivity and sensitivity for this analysis. However, co-eluting matrix components can interfere with the ionization of Isophorone, leading to ion suppression or enhancement, collectively known as the matrix effect. This can significantly impact the accuracy and reproducibility of quantitative results.

The use of a stable isotope-labeled internal standard (SIL-IS) that co-elutes with the analyte is the most effective way to compensate for matrix effects.[1][2][3][4] Isophorone-d8, a deuterated analog of Isophorone, serves as an ideal internal standard as it exhibits nearly identical physicochemical properties and chromatographic behavior to the unlabeled analyte. By adding a known amount of Isophorone-d8 to samples and calibration standards, variations in sample preparation, injection volume, and ionization efficiency can be normalized, leading to more accurate and reliable quantification.

This application note provides a detailed protocol for the quantitative analysis of Isophorone in water samples using LC-MS/MS with Isophorone-d8 as an internal standard to compensate for matrix effects.

Experimental Protocols

Sample Preparation: Salting-Out Assisted Liquid-Liquid Extraction (SALLE)

This protocol is adapted for the extraction of semi-volatile organic compounds from a water matrix.[1][2]

Materials:

• Water sample (e.g., surface water, wastewater effluent)

• Isophorone analytical standard

• Isophorone-d8 internal standard solution (1 µg/mL in methanol)

• Acetonitrile (LC-MS grade)

• Sodium chloride (NaCl)

• 50 mL polypropylene centrifuge tubes

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm, PTFE)

• LC vials

Procedure:

• To a 50 mL centrifuge tube, add 10 mL of the water sample.

• Spike the sample with 100 µL of the 1 µg/mL Isophorone-d8 internal standard solution to achieve a final concentration of 10 ng/mL.

• For calibration standards and quality control samples, spike blank water with the appropriate concentrations of Isophorone analytical standard.

• Add 4 g of NaCl to the tube.

• Add 10 mL of acetonitrile to the tube.

• Cap the tube and vortex vigorously for 2 minutes to ensure thorough mixing and extraction.

• Centrifuge the tube at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper acetonitrile layer to a clean tube.

• Filter the extract through a 0.22 µm PTFE syringe filter into an LC vial.

• The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are suggested starting conditions and may require optimization for your specific instrumentation.

Liquid Chromatography (LC) Parameters:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	30% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, return to 30% B and equilibrate for 3 minutes
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

Mass Spectrometry (MS) Parameters:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon

Multiple Reaction Monitoring (MRM) Transitions:

Based on the structure of Isophorone (a cyclic ketone) and general fragmentation patterns in ESI-MS, the protonated molecule [M+H]+ is selected as the precursor ion.[5] Collision-induced dissociation (CID) would likely lead to characteristic product ions. The mass shift for Isophorone-d8 is +8 amu.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Isophorone	139.1	81.1	50	15
139.1	95.1	50	12
Isophorone-d8	147.2	87.1	50	15

Note: These are proposed transitions and should be optimized for your specific instrument.

Data Presentation: Matrix Effect Compensation

To evaluate the effectiveness of Isophorone-d8 in compensating for matrix effects, the response of Isophorone was compared in a clean solvent (e.g., acetonitrile) and in a wastewater matrix extract, both with and without the internal standard.

Table 1: Quantitative Comparison of Isophorone in Solvent and Wastewater Matrix

Sample Description	Isophorone Peak Area	Isophorone-d8 Peak Area	Peak Area Ratio (Isophorone / Isophorone-d8)	Calculated Concentration (ng/mL)	Recovery (%)
Solvent Standard (10 ng/mL)	1,250,000	1,300,000	0.96	10.0 (Nominal)	100
Wastewater Spike (10 ng/mL) - No IS Correction	750,000	N/A	N/A	6.0	60
Wastewater Spike (10 ng/mL) - With IS Correction	765,000	850,000	0.90	9.4	94

As shown in Table 1, the Isophorone signal is suppressed by 40% in the wastewater matrix without internal standard correction, leading to an inaccurate quantification. When Isophorone-d8 is used for normalization, the calculated concentration is much closer to the nominal value, demonstrating effective compensation for the matrix effect.

Visualizations

Experimental Workflow

References

• 1. scispace.com [scispace.com]
• 2. mdpi.com [mdpi.com]
• 3. Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3) [lgcstandards.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Isophorone-d8 Spiking in Sample Preparation

Introduction

Isophorone is a cyclic ketone utilized as a solvent in various industrial applications, including printing inks, paints, and adhesives.[1] Its presence in environmental and biological samples is of interest due to its potential toxicity. Accurate quantification of isophorone is crucial for monitoring and risk assessment. The use of a stable isotope-labeled internal standard, such as Isophorone-d8, is a highly effective technique to improve the accuracy and precision of analytical methods.[2][3] Isotope dilution mass spectrometry, where a known amount of the isotopically labeled analyte is added to the sample prior to preparation, compensates for analyte loss during sample processing and instrumental analysis.[2][3]

This document provides detailed application notes and protocols for the use of Isophorone-d8 as an internal standard for the quantification of isophorone in various matrices. The methodologies described are intended for researchers, scientists, and drug development professionals.

Key Experimental Protocols

The following protocols outline the sample preparation procedures for different matrices using Isophorone-d8 as an internal standard. The choice of method depends on the sample matrix and the required sensitivity.

Protocol 1: Solid-Phase Extraction (SPE) for Water Samples

This protocol is suitable for the extraction of isophorone from drinking water and industrial wastewater.[4][5]

Materials:

• Isophorone-d8 standard solution (e.g., 100 µg/mL in methanol)

• Isophorone calibration standards

• SPE cartridges (e.g., C18, 100 mg)

• Methanol, HPLC grade

• Deionized water

• Sample collection vials

• Vortex mixer

• SPE manifold

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Sample Collection: Collect 100 mL of the water sample in a clean glass container.

• Spiking with Internal Standard: Add a known amount of Isophorone-d8 internal standard solution to the water sample. For example, add 25 µL of a 10 µg/mL Isophorone-d8 solution to achieve a final concentration of 2.5 ng/mL.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove any interfering substances.

• Elution: Elute the analyte and internal standard with 2 mL of methanol into a clean collection tube.

• Analysis: Analyze the eluate by GC-MS.

Protocol 2: Liquid-Liquid Extraction (LLE) for Wastewater Samples

This protocol is a classic method for extracting isophorone from complex matrices like industrial wastewater.[5]

Materials:

• Isophorone-d8 standard solution

• Isophorone calibration standards

• Methylene chloride, GC grade

• Sodium sulfate, anhydrous

• Separatory funnel (250 mL)

• Concentrator tube

• Water bath

• GC-Flame Ionization Detector (FID) or GC-MS

Procedure:

• Sample Measurement: Measure 100 mL of the wastewater sample into a 250 mL separatory funnel.

• Internal Standard Spiking: Spike the sample with a known amount of Isophorone-d8 standard solution.

• Extraction: Add 30 mL of methylene chloride to the separatory funnel, cap, and shake vigorously for 2 minutes. Allow the layers to separate.

• Collection: Drain the lower methylene chloride layer into a collection flask.

• Repeat Extraction: Repeat the extraction two more times with fresh 30 mL portions of methylene chloride. Combine all extracts.

• Drying: Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Concentration: Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen and a water bath at a temperature of 60-65°C.

• Analysis: Inject an aliquot of the concentrated extract into the GC-FID or GC-MS.

Protocol 3: Headspace Solid-Phase Microextraction (HS-SPME) for Soil and Solid Samples

HS-SPME is a solvent-free technique suitable for the analysis of volatile compounds like isophorone in solid matrices.[4]

Materials:

• Isophorone-d8 standard solution

• Isophorone calibration standards

• SPME fiber assembly (e.g., Polydimethylsiloxane coating)

• Headspace vials with septa (20 mL)

• Heating block or water bath

• GC-MS

Procedure:

• Sample Weighing: Weigh 5 g of the soil or solid sample into a 20 mL headspace vial.

• Spiking: Add a known amount of Isophorone-d8 standard solution directly onto the sample.

• Equilibration: Seal the vial and place it in a heating block or water bath at a controlled temperature (e.g., 60°C) for a defined period (e.g., 30 minutes) to allow for equilibration of the analytes between the sample and the headspace.

• Extraction: Expose the SPME fiber to the headspace of the vial for a specific time (e.g., 15 minutes) to extract the analytes.

• Desorption and Analysis: Retract the fiber and immediately insert it into the injection port of the GC-MS for thermal desorption and analysis.

Quantitative Data Summary

The following table summarizes typical quantitative data for the described methods. These values are representative and may vary depending on the specific instrumentation and matrix.

Parameter	SPE-GC-MS (Water)	LLE-GC-FID (Wastewater)	HS-SPME-GC-MS (Soil)
Limit of Detection (LOD)	0.01 - 0.1 µg/L	1 - 10 µg/L	0.1 - 1 µg/kg
Limit of Quantification (LOQ)	0.03 - 0.3 µg/L	3 - 30 µg/L	0.3 - 3 µg/kg
Recovery	85 - 110%	70 - 120%	90 - 105%
Precision (RSD)	< 10%	< 15%	< 15%

Visualizations

Caption: Solid-Phase Extraction (SPE) workflow for water samples.

Caption: Liquid-Liquid Extraction (LLE) workflow for wastewater.

References

• 1. Isophorone | C9H14O | CID 6544 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. 14d-1.itrcweb.org [14d-1.itrcweb.org]
• 4. Table 1.1, Representative methods for the detection and quantification of isophorone in various matrices - 1,1,1-Trichloroethane and Four Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. epa.gov [epa.gov]

Application Note: Quantification of Isophorone in Environmental Samples using Isotope Dilution GC-MS with Isophorone-d8

Introduction

Isophorone, a volatile organic compound (VOC) used as a solvent in various industrial applications, is a potential environmental contaminant.[1] Accurate and sensitive quantification of isophorone in environmental matrices such as water, soil, and air is crucial for monitoring and risk assessment. Isotope dilution analysis, employing a stable isotope-labeled internal standard, is a robust method for achieving high accuracy and precision by correcting for matrix effects and variations in sample preparation and analysis.[2] This application note details a gas chromatography-mass spectrometry (GC-MS) method for the determination of isophorone in environmental samples using Isophorone-d8 as an internal standard.

Principle

This method utilizes Isophorone-d8, a deuterated form of isophorone, as an internal standard.[1] A known amount of Isophorone-d8 is spiked into the environmental sample prior to extraction and analysis. Since Isophorone-d8 is chemically almost identical to the native isophorone, it behaves similarly during sample preparation and GC separation. However, due to its higher mass, it is distinguished from the native analyte by the mass spectrometer. By comparing the response of the native isophorone to the known concentration of the Isophorone-d8 internal standard, accurate quantification can be achieved, compensating for any losses during the analytical process.

Analytical Method

Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

Internal Standard: Isophorone-d8 (C9H6D8O, MW: 146.26)[1]

Target Analyte: Isophorone (C9H14O, MW: 138.21)[2]

Selected Ion Monitoring (SIM) Mode: To enhance sensitivity and selectivity, the mass spectrometer is operated in SIM mode, monitoring specific mass-to-charge ratios (m/z) for both isophorone and isophorone-d8.

• Isophorone:

  • Quantification ion: m/z 82 (base peak)[2]

  • Confirmation ion: m/z 138 (molecular ion)[2]

• Isophorone-d8:

  • Quantification ion: m/z 90 (Predicted primary fragment, M+8)

  • Confirmation ion: m/z 146 (Molecular ion, M+8)

(Note: The m/z values for Isophorone-d8 are predicted based on the fragmentation pattern of isophorone and the positions of the deuterium labels. The base peak of isophorone at m/z 82 is a result of a retro-Diels-Alder fragmentation. For Isophorone-d8, this fragment would be expected to have a mass of 90 u. The molecular ion for Isophorone-d8 will be at m/z 146.)

Data Presentation

The following table summarizes representative quantitative data for the analysis of isophorone in various environmental matrices based on established methods. These values can be used as a reference for method performance.

Matrix	Analytical Method	Sample Preparation	Limit of Detection (LOD)	Reference
Indoor/Workplace Air	GC-FID	Solid-phase extraction (XAD-4 resin)	1 µg per sample	NIOSH Method 2556
Drinking Water	GC-MS	Solid-phase extraction	0.004–0.014 µg/L	US EPA Method 525.3
Industrial Wastewater	GC-FID or GC-ECD	Solvent extraction (methylene chloride)	5.7 µg/L	US EPA Method 609
Lake Water	GC-FID	Solid-phase microextraction (PDMS fiber)	15 µg/L	Horng & Huang (1994)
Seawater	GC	Headspace solid-phase microextraction (activated carbon fiber)	1.4–3.2 ng/L	Ma et al. (2009)
Lake Sediment	GC-MS	Solvent extraction (diethyl ether) and gel permeation chromatography	Not Reported	McFall et al. (1985)
Soil	GC-MS	Shaken and centrifuged with solvent and florisil column cleanup	Not Reported	Singh et al. (1998)

Experimental Protocols

This section provides a detailed protocol for the analysis of isophorone in water samples using Isophorone-d8 as an internal standard, adapted from US EPA Method 525.3.

Protocol: Determination of Isophorone in Water by GC-MS with Isotope Dilution

1. Scope and Application: This method is applicable to the determination of isophorone in drinking water and other aqueous matrices.

2. Materials and Reagents:

• Reagent water (free of interferences)

• Methanol, Acetone, Methylene chloride (pesticide grade or equivalent)

• Isophorone analytical standard

• Isophorone-d8 internal standard solution (certified concentration)

• Solid Phase Extraction (SPE) cartridges (e.g., styrene-divinylbenzene)

• Sodium sulfate (anhydrous)

• Nitrogen gas (high purity)

• Autosampler vials with inserts

3. Sample Collection and Handling:

• Collect water samples in clean glass containers.

• Store samples at 4°C and protect from light.

• Analyze samples as soon as possible after collection.

4. Sample Preparation and Extraction:

• Allow water samples to come to room temperature.

• Measure 1 L of the water sample into a clean glass container.

• Spike the sample with a known amount of the Isophorone-d8 internal standard solution to achieve a final concentration within the calibration range.

• Condition the SPE cartridge according to the manufacturer's instructions, typically by rinsing with methylene chloride, followed by methanol, and finally reagent water.

• Pass the spiked water sample through the conditioned SPE cartridge at a flow rate of approximately 10-15 mL/min.

• After the entire sample has passed through, dry the cartridge by purging with nitrogen gas for 10 minutes.

• Elute the trapped analytes from the cartridge with methylene chloride.

• Dry the eluate by passing it through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

• Transfer the final extract to an autosampler vial for GC-MS analysis.

5. GC-MS Analysis:

• GC Column: 30 m x 0.25 mm ID x 0.25 µm film thickness fused-silica capillary column (e.g., DB-5ms or equivalent).

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp to 150°C at 10°C/min.

  • Ramp to 250°C at 20°C/min, hold for 5 minutes.

• Injector Temperature: 250°C

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection Mode: Splitless (1 µL injection volume).

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Monitor m/z 82 and 138 for Isophorone.

  • Monitor m/z 90 and 146 for Isophorone-d8.

6. Calibration and Quantification:

• Prepare a series of calibration standards containing known concentrations of isophorone.

• Spike each calibration standard with the same constant concentration of Isophorone-d8 as used for the samples.

• Analyze the calibration standards using the same GC-MS conditions as the samples.

• Generate a calibration curve by plotting the response ratio (peak area of isophorone / peak area of Isophorone-d8) against the concentration of isophorone.

• Calculate the concentration of isophorone in the samples by determining the response ratio and using the calibration curve.

Visualizations

Caption: Experimental workflow for the analysis of isophorone in water samples.

Caption: Logical relationship of isotope dilution analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Isophorone | C9H14O | CID 6544 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Pharmaceutical Analysis Using Isophorone-d8 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of pharmaceutical analysis, achieving accurate and precise quantification of active pharmaceutical ingredients (APIs), their metabolites, or impurities is paramount for ensuring drug safety and efficacy. The use of a stable isotope-labeled internal standard is a widely accepted practice in mass spectrometry-based bioanalytical methods to correct for variability during sample preparation and analysis. Isophorone-d8 (deuterated Isophorone) serves as an effective internal standard for the quantification of analytes with similar physicochemical properties, particularly for semi-volatile compounds amenable to gas chromatography-mass spectrometry (GC-MS) analysis.

Isophorone is a cyclic ketone with a peppermint-like odor.[1] It is a colorless liquid, sparingly soluble in water but highly miscible with organic solvents.[2] Its deuterated form, Isophorone-d8, is chemically identical to the unlabeled compound, ensuring it behaves similarly during extraction, derivatization, and chromatography. However, its increased mass allows for clear differentiation by a mass spectrometer, making it an ideal internal standard for isotope dilution mass spectrometry (IDMS).

This document provides detailed application notes and protocols for the utilization of Isophorone-d8 as an internal standard in a hypothetical pharmaceutical analysis scenario. The methodologies presented are based on established analytical principles and can be adapted for the quantification of various pharmaceutical compounds with similar chemical characteristics to Isophorone.

Principle of Isotope Dilution Mass Spectrometry with Isophorone-d8

Isotope dilution mass spectrometry is a powerful quantitative technique that relies on the addition of a known amount of an isotopically enriched compound (the internal standard) to a sample. The analyte concentration is then determined by measuring the ratio of the signal from the native analyte to that of the isotopically labeled internal standard.

Principle of Isotope Dilution with Isophorone-d8

Application: Quantification of a Semi-Volatile Drug in a Pharmaceutical Formulation

This application note details a hypothetical method for the quantification of "Drug X," a semi-volatile active pharmaceutical ingredient, in an oily formulation using Isophorone-d8 as an internal standard. Drug X is assumed to have a molecular weight and volatility comparable to Isophorone.

Experimental Protocol

1. Materials and Reagents

• Drug X reference standard

• Isophorone-d8 internal standard (IS)

• Oily pharmaceutical formulation containing Drug X

• Methanol (HPLC grade)

• Dichloromethane (GC grade)

• Sodium sulfate (anhydrous)

• Nitrogen gas (high purity)

2. Standard and Sample Preparation

• Stock Solutions:

  • Prepare a stock solution of Drug X (1 mg/mL) in methanol.

  • Prepare a stock solution of Isophorone-d8 (1 mg/mL) in methanol.

• Working Standard Solutions:

  • From the stock solutions, prepare a series of calibration standards of Drug X at concentrations ranging from 1 µg/mL to 100 µg/mL in methanol.

  • Prepare a working internal standard solution of Isophorone-d8 at a concentration of 10 µg/mL in methanol.

• Sample Preparation:

  • Accurately weigh 100 mg of the oily formulation into a glass centrifuge tube.

  • Add 100 µL of the 10 µg/mL Isophorone-d8 working solution.

  • Add 1 mL of dichloromethane and vortex for 2 minutes to extract Drug X and the internal standard.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Transfer the dichloromethane layer to a clean tube containing anhydrous sodium sulfate to remove any residual water.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of methanol.

3. GC-MS Analysis

• Instrumentation: Gas chromatograph coupled with a mass spectrometer (GC-MS).

• GC Conditions:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 250°C

  • Oven Program: Start at 80°C, hold for 1 minute, ramp to 280°C at 15°C/min, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injection Volume: 1 µL (splitless mode).

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Monitor characteristic ions for Drug X and Isophorone-d8. For Isophorone-d8, characteristic ions would be at m/z values shifted by +8 amu compared to unlabeled Isophorone.

Data Presentation

Table 1: GC-MS SIM Parameters (Hypothetical)

Compound	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion (m/z)
Drug X	8.5	150	122
Isophorone-d8	7.2	146	100

Table 2: Calibration Curve Data (Hypothetical)

Concentration of Drug X (µg/mL)	Peak Area Ratio (Drug X / Isophorone-d8)
1	0.12
5	0.61
10	1.25
25	3.10
50	6.22
100	12.45

Linear Regression: y = 0.124x + 0.005 (R² = 0.9998)

Experimental Workflow

Experimental Workflow for Drug Quantification

Protocol: Bioanalytical Method for a Drug in Human Plasma

This protocol outlines a generic procedure for the quantification of a hypothetical small molecule drug in human plasma using Isophorone-d8 as an internal standard, followed by LC-MS/MS analysis. This protocol assumes the drug has physicochemical properties that make Isophorone-d8 a suitable internal standard.

Sample Preparation: Protein Precipitation

• Thaw human plasma samples and calibration standards on ice.

• To 100 µL of plasma in a microcentrifuge tube, add 10 µL of Isophorone-d8 working solution (e.g., 500 ng/mL in methanol).

• Vortex for 10 seconds.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

LC-MS/MS Analysis

• Instrumentation: Liquid chromatograph coupled to a triple quadrupole mass spectrometer (LC-MS/MS).

• LC Conditions:

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A suitable gradient to separate the analyte from matrix components (e.g., 5% B to 95% B over 5 minutes).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative mode depending on the analyte.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Optimize MRM transitions (precursor ion -> product ion) for both the analyte and Isophorone-d8.

Data Presentation

Table 3: LC-MS/MS MRM Transitions (Hypothetical)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Analyte	250.2	150.1	25
Isophorone-d8	147.2	87.1	15

Table 4: Method Validation Summary (Hypothetical)

Parameter	Acceptance Criteria	Result
Linearity (r²)	≥ 0.99	0.998
LLOQ	S/N ≥ 10	1 ng/mL
Accuracy	85-115%	Within range
Precision (%CV)	≤ 15%	< 10%
Recovery	Consistent and reproducible	~85%
Matrix Effect	Minimal	< 5%

Conclusion

Isophorone-d8 is a viable internal standard for the quantification of semi-volatile and other compatible small molecule analytes in both pharmaceutical formulations and biological matrices. Its chemical similarity to the unlabeled compound ensures it effectively compensates for variations in sample preparation and instrument response. The provided protocols offer a foundational framework that can be optimized and validated for specific pharmaceutical analyses, thereby enhancing the accuracy and reliability of quantitative results. As with any analytical method, thorough validation according to regulatory guidelines is essential before implementation for routine analysis.

References

• 1. Isophorone | C9H14O | CID 6544 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. alphachem.biz [alphachem.biz]

Determining the Optimal Concentration of Isophorone-d8 for Accurate Analyte Quantification

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals engaged in quantitative analysis using mass spectrometry techniques.

Introduction:

Isophorone-d8, the deuterated analog of isophorone, serves as an excellent internal standard (IS) for the quantitative analysis of isophorone and structurally related volatile organic compounds (VOCs) by gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). Its chemical and physical properties closely mimic those of the analyte, ensuring similar behavior during sample preparation, extraction, and analysis, thereby correcting for variations and improving the accuracy and precision of quantification. This document provides a comprehensive guide to determining the optimal concentration of Isophorone-d8 for robust and reliable analytical methods.

Principle of Internal Standard Quantification

The internal standard method involves adding a known and constant amount of a compound (the internal standard) to all calibration standards, quality control samples, and unknown samples. The ratio of the analyte's response to the internal standard's response is then plotted against the analyte's concentration to create a calibration curve. This ratiometric measurement compensates for variations in sample injection volume, instrument response, and sample matrix effects.

Key Considerations for Isophorone-d8 Concentration

The optimal concentration of Isophorone-d8 is crucial for achieving a linear and reproducible calibration curve across the desired analytical range. An ideal concentration will produce a stable and robust signal that is:

• Sufficiently high to be detected with good signal-to-noise ratio (S/N > 10) in all samples.

• Not excessively high to cause detector saturation or interfere with the detection of the analyte, especially at low concentrations.

• Within the linear dynamic range of the mass spectrometer.

A common starting point is to aim for an Isophorone-d8 concentration that yields a signal intensity approximately 50% of the response of the highest concentration standard of the analyte.

Experimental Protocol for Determining Optimal Isophorone-d8 Concentration

This protocol outlines the steps to experimentally determine the optimal concentration of Isophorone-d8 for a given analytical method.

3.1. Materials and Reagents

• Isophorone-d8 (certified reference material)

• Isophorone (certified reference material)

• High-purity solvent (e.g., methanol, acetonitrile, or dichloromethane, compatible with the analytical method)

• Volumetric flasks and pipettes

• Autosampler vials

3.2. Preparation of Stock and Working Solutions

• Isophorone-d8 Stock Solution (1 mg/mL): Accurately weigh and dissolve a known amount of Isophorone-d8 in a suitable solvent to prepare a stock solution of 1 mg/mL.

• Isophorone Stock Solution (1 mg/mL): Prepare a stock solution of the non-labeled isophorone analyte in the same manner.

• Isophorone-d8 Working Solutions: Prepare a series of Isophorone-d8 working solutions at different concentrations (e.g., 1 µg/mL, 10 µg/mL, and 100 µg/mL) by diluting the stock solution.

• Isophorone Calibration Standards: Prepare a series of calibration standards of isophorone covering the expected concentration range of the samples. For example, for the analysis of isophorone in food samples, a range of 20-1000 pg/mL has been shown to be linear[1][2][3].

3.3. Experimental Procedure

• Prepare Three Sets of Calibration Curves: For each Isophorone-d8 working solution concentration (low, medium, and high), prepare a full set of isophorone calibration standards.

• Spike with Internal Standard: Add a constant volume of each Isophorone-d8 working solution to every calibration standard in the respective set.

• Sample Analysis: Analyze all prepared calibration standards using the developed GC-MS or LC-MS method.

• Data Evaluation:

  • Plot the response ratio (analyte peak area / Isophorone-d8 peak area) against the analyte concentration for each set of calibration curves.

  • Determine the coefficient of determination (R²) for each calibration curve.

  • Evaluate the stability of the Isophorone-d8 peak area across all concentrations for each set. The relative standard deviation (RSD) of the IS peak area should ideally be less than 15%.

3.4. Data Presentation and Interpretation

Summarize the results in a table for easy comparison.

Table 1: Evaluation of Isophorone-d8 Concentration on Calibration Curve Linearity

Isophorone-d8 Concentration	Isophorone Concentration Range	Calibration Curve Equation	R²	IS Peak Area RSD (%)
Low (e.g., 50 pg/mL)	20 - 1000 pg/mL	y = mx + c	> 0.995	< 15%
Medium (e.g., 250 pg/mL)	20 - 1000 pg/mL	y = mx + c	> 0.995	< 15%
High (e.g., 500 pg/mL)	20 - 1000 pg/mL	y = mx + c	> 0.995	< 15%

Selection of the Optimal Concentration: The optimal Isophorone-d8 concentration is the one that provides the best linearity (R² closest to 1.000) and the most stable internal standard response (lowest RSD) across the entire calibration range.

Example Application: Quantification of Isophorone in Food Samples by GC-MS

This section provides a hypothetical, yet realistic, protocol based on published methods for the analysis of isophorone in food matrices using Isophorone-d8 as an internal standard[1][4].

4.1. Sample Preparation (Steam Distillation and Extraction)

• Homogenize 10 g of the food sample.

• Add a known amount of the optimized Isophorone-d8 working solution.

• Perform steam distillation to collect the volatile compounds.

• Extract the distillate with dichloromethane.

• Clean up the extract using a silica gel column.

• Concentrate the final extract to 1 mL.

4.2. GC-MS Parameters

Table 2: Example GC-MS Operating Conditions

Parameter	Value
Gas Chromatograph
Column	DB-1 capillary column (or equivalent)
Injection Volume	1 µL
Inlet Temperature	250°C
Carrier Gas	Helium
Oven Program	50°C (hold 2 min), ramp to 280°C at 10°C/min, hold 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Monitored Ions (SIM)	Isophorone: m/z 138, 82, 95; Isophorone-d8: m/z 146, 88, 100

4.3. Expected Performance

Based on similar validated methods, the following performance characteristics can be expected.

Table 3: Method Validation Parameters

Parameter	Expected Value
Linearity (R²)	≥ 0.999
Limit of Detection (LOD)	~0.5 pg/mL[2][3]
Limit of Quantification (LOQ)	~1.5 pg/mL
Precision (%RSD)	< 10%
Accuracy (Recovery)	85 - 115%

Visualizing the Workflow

The following diagrams illustrate the key processes described in this application note.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Determination of isophorone in food samples by solid-phase microextraction coupled with gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [Determination of isophorone in foods] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note and Protocol: Workflow for Bioanalytical Method Validation of Isophorone with Isophorone-d8

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive workflow for the bioanalytical method validation of Isophorone in human plasma using Isophorone-d8 as a stable isotope-labeled internal standard (SIL-IS). The described Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method is designed to deliver high sensitivity, selectivity, and accuracy, meeting the stringent requirements for pharmacokinetic and toxicokinetic studies. This protocol outlines the experimental procedures for method validation, including system suitability, linearity, accuracy, precision, selectivity, matrix effect, and stability, in accordance with major regulatory guidelines.

Introduction

Isophorone is a versatile organic compound used in various industrial applications. Due to its potential for human exposure, a robust and reliable bioanalytical method is crucial for accurately quantifying its levels in biological matrices. This application note details a validated LC-MS/MS method for the determination of Isophorone in human plasma. The use of Isophorone-d8 as an internal standard is critical for mitigating variability introduced during sample preparation and analysis, thereby enhancing the accuracy and precision of the results.[1][2][3][4][5] The validation parameters presented herein are based on established international guidelines for bioanalytical method validation.

Experimental Protocols

Materials and Reagents

• Isophorone (≥99% purity)

• Isophorone-d8 (≥98% purity, isotopic purity ≥99%)

• Acetonitrile, Methanol, and Methyl tert-butyl ether (MTBE) (all LC-MS grade)

• Formic acid (≥98%)

• Ammonium acetate (≥99%)

• Human plasma (K2-EDTA)

• Deionized water

Stock and Working Solutions

• Isophorone Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Isophorone in 10 mL of methanol.

• Isophorone-d8 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Isophorone-d8 in 10 mL of methanol.

• Isophorone Working Solutions: Prepare serial dilutions of the Isophorone stock solution with 50:50 (v/v) acetonitrile:water to create calibration standards and quality control (QC) samples.

• IS Working Solution (100 ng/mL): Dilute the Isophorone-d8 stock solution with 50:50 (v/v) acetonitrile:water.

Sample Preparation: Protein Precipitation and Liquid-Liquid Extraction

• Allow frozen plasma samples to thaw at room temperature.

• To 100 µL of plasma in a microcentrifuge tube, add 25 µL of the IS working solution (100 ng/mL) and vortex briefly.

• Add 300 µL of acetonitrile to precipitate proteins. Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube.

• Add 1 mL of MTBE and vortex for 2 minutes for liquid-liquid extraction.

• Centrifuge at 14,000 rpm for 5 minutes.

• Transfer the upper organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (see section 2.4) and inject 10 µL into the LC-MS/MS system.

LC-MS/MS Conditions

• Liquid Chromatography:

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Flow Rate: 0.4 mL/min

  • Gradient:

    • 0.0-0.5 min: 20% B

    • 0.5-2.5 min: 20% to 95% B

    • 2.5-3.5 min: 95% B

    • 3.5-3.6 min: 95% to 20% B

    • 3.6-5.0 min: 20% B

• Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI), Positive Mode

  • MRM Transitions:

    • Isophorone: To be determined empirically (e.g., precursor ion [M+H]+ → product ion)

    • Isophorone-d8: To be determined empirically (e.g., precursor ion [M+H]+ → product ion)

  • Ion Source Temperature: 500°C

  • Ion Spray Voltage: 5500 V

Bioanalytical Method Validation Workflow

The following diagram illustrates the key stages in the validation of the bioanalytical method for Isophorone.

References

• 1. scispace.com [scispace.com]
• 2. texilajournal.com [texilajournal.com]
• 3. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. crimsonpublishers.com [crimsonpublishers.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Poor Peak Shape with Isophorone-d8

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address poor peak shape issues encountered during the gas chromatography (GC) analysis of Isophorone-d8. The content is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape for Isophorone-d8 in GC analysis?

A1: Poor peak shape, most frequently observed as peak tailing, is a common issue in the GC analysis of ketones like Isophorone-d8. The primary causes are typically related to interactions between the analyte and active sites within the GC system, as well as suboptimal chromatographic conditions. Key factors include:

• Active Sites: As a polar compound, Isophorone-d8 can interact with active silanol groups (-Si-OH) on the surfaces of the inlet liner, glass wool, or the analytical column itself. This is a major contributor to peak tailing.[1]

• Improper Column Installation: If the column is installed too high or too low in the inlet, it can create dead volumes or turbulent flow paths, leading to distorted peak shapes.[1]

• Column Contamination: Accumulation of non-volatile residues from previous injections at the head of the column can create new active sites for analyte interaction.[1]

• Solvent and Stationary Phase Mismatch: A significant difference in polarity between the sample solvent and the GC column's stationary phase can lead to poor peak shape, particularly in splitless injections.[1]

• Poor Column Cut: A jagged or uneven cut at the column inlet can disrupt the sample band as it enters the column, causing turbulence and subsequent peak tailing.[1]

Q2: My Isophorone-d8 peak is tailing. How can I determine the cause?

A2: A systematic approach can help identify the root cause of peak tailing. Start by observing the chromatogram carefully:

• If all peaks are tailing, including the solvent peak: The issue is likely physical, pointing to problems with the flow path, such as a poor column cut or improper column installation.[1]

• If only the Isophorone-d8 peak and other polar analyte peaks are tailing: The problem is likely chemical, indicating interactions with active sites in the system.[1]

Q3: Can the choice of GC column affect the peak shape of Isophorone-d8?

A3: Absolutely. For the analysis of a polar compound like Isophorone, a ketone, selecting a column with a stationary phase of appropriate polarity is crucial. While non-polar columns like those with a 100% dimethylpolysiloxane (e.g., DB-1) or 5% phenyl-methylpolysiloxane (e.g., HP-5) stationary phase are commonly used for Isophorone analysis, ensuring the column is highly deactivated and inert is critical to minimize interactions with the polar ketone functional group.[2][3] Using a column specifically designed and tested for inertness can significantly reduce peak tailing for polar analytes.[1]

Q4: Could my sample preparation be causing poor peak shape?

A4: Yes, sample preparation can significantly impact peak shape. High concentrations of Isophorone-d8 can overload the column, leading to fronting or tailing peaks. Additionally, the sample solvent should be compatible with the stationary phase. Injecting a sample dissolved in a highly polar solvent onto a non-polar column can cause peak distortion. It is also crucial to ensure that the sample is free of particulates that could block the inlet liner or the head of the column.

Troubleshooting Guide

Problem: Significant Peak Tailing of Isophorone-d8

Systematic Troubleshooting Steps:

• Initial Assessment:

  • Observe the chromatogram: Are all peaks tailing or only the Isophorone-d8 peak?

  • Review recent system changes: Have there been any recent changes to the column, liner, septum, or gas supplies?

• Addressing Chemical Activity (If only polar peaks tail):

  • Replace the Inlet Liner: The inlet liner is a common source of active sites. Replace it with a new, high-quality deactivated liner.

  • Trim the Column: Active sites can develop at the head of the analytical column. Trim 15-30 cm from the inlet end of the column.

  • Use a Guard Column: A deactivated guard column can help protect the analytical column from non-volatile residues.

  • Condition the Column: Properly conditioning the column according to the manufacturer's instructions can help remove contaminants and ensure an inert surface.[1]

• Addressing Physical Flow Path Issues (If all peaks tail):

  • Check Column Installation: Ensure the column is installed at the correct depth in both the injector and the detector according to the instrument manufacturer's guidelines.

  • Inspect the Column Cut: A clean, square cut is essential for good peak shape. If the cut is jagged or angled, re-cut the column using a ceramic scoring wafer.

  • Check for Leaks: Use an electronic leak detector to check for leaks at the injector and detector fittings.

Problem: Peak Fronting of Isophorone-d8

• Check for Column Overload: Reduce the injection volume or dilute the sample.

• Verify Solvent Compatibility: Ensure the sample solvent is compatible with the stationary phase.

Problem: Split Peaks for Isophorone-d8

• Improper Column Installation: This can create a "two-path" injection onto the column. Re-install the column carefully.

• Contamination: Severe contamination in the inlet or at the head of the column can cause the sample band to split. Perform inlet maintenance and trim the column.

• Inlet Temperature Too Low: An inlet temperature that is too low can lead to incomplete or slow vaporization of the sample.

Data Presentation

The following table provides an illustrative example of how implementing troubleshooting steps can improve the peak shape of a representative ketone, such as Isophorone. The peak tailing factor is a measure of peak symmetry; a value of 1.0 indicates a perfectly symmetrical peak, with higher values indicating more tailing.

Condition	Inlet Liner	Column Condition	Inlet Temperature	Tailing Factor (Illustrative)	Peak Shape
Initial (Poor Shape)	Standard, used for >100 injections	Not recently trimmed	250°C	2.1	Severe Tailing
Step 1: New Liner	New, Deactivated	Not recently trimmed	250°C	1.5	Moderate Tailing
Step 2: Column Trim	New, Deactivated	Trimmed 20 cm	250°C	1.2	Slight Tailing
Optimized	New, Deactivated	Trimmed 20 cm	280°C	1.0	Symmetrical

Experimental Protocols

Recommended GC-MS Method for Isophorone-d8 Analysis

This protocol provides a starting point for the analysis of Isophorone-d8 and can be optimized as needed.

• Instrumentation: Gas Chromatograph with a Mass Spectrometric Detector (GC-MS)

• Column: HP-5MS (or equivalent 5% Phenyl Methyl Siloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Inlet: Split/Splitless injector in splitless mode

• Inlet Temperature: 260°C

• Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes

  • Ramp: 5°C/min to 200°C, hold for 10 minutes

• Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Mass Spectrometer: Electron Ionization (EI) at 70 eV, scanning from m/z 40-300

Protocol 1: Proper GC Column Installation

• Preparation: Cool down the injector, detector, and oven to a safe temperature. Turn off the carrier gas flow at the instrument.

• Column Cutting: Make a clean, square cut at the end of the column using a ceramic scoring wafer. Inspect the cut with a magnifying glass to ensure it is clean and at a right angle to the column wall.

• Injector Installation: Insert the column into the injector to the depth recommended by your instrument's manufacturer.

• Tightening: Tighten the column nut finger-tight, then use a wrench to tighten it an additional quarter to a half turn. Do not overtighten.

• Detector Installation: Repeat the process for the detector end of the column.

• Leak Check: Restore the carrier gas flow and check for leaks at both the injector and detector fittings using an electronic leak detector.

Protocol 2: Replacing the GC Inlet Liner

• Cool Down: Ensure the GC inlet has cooled to a safe temperature.

• Depressurize: Turn off the carrier gas flow to the inlet.

• Open the Inlet: Open the inlet weldment or cap.

• Remove Old Liner: Using clean forceps, carefully remove the old inlet liner and O-ring.

• Install New Liner: Place a new, clean O-ring on a new, deactivated inlet liner. Using the forceps, insert the new liner into the inlet.

• Close the Inlet: Securely close the inlet weldment or cap.

• Pressurize and Leak Check: Restore the carrier gas flow and check for leaks around the inlet fitting.

Mandatory Visualization

Caption: Troubleshooting workflow for poor peak shape in GC analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Minimizing Isophorone-d8 carryover in autosamplers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing Isophorone-d8 carryover in autosamplers.

Frequently Asked Questions (FAQs)

Q1: What is Isophorone-d8 and why is it prone to carryover?

A1: Isophorone-d8 is the deuterated form of Isophorone, an α,β-unsaturated cyclic ketone. Due to its chemical structure, it can exhibit "sticky" behavior, adsorbing to surfaces within the autosampler, such as the needle, injection valve, and tubing. This adsorption can lead to its unintentional appearance in subsequent blank or sample injections, a phenomenon known as carryover. Isophorone is a colorless liquid with limited solubility in water but is highly miscible with a wide range of organic solvents.[1][2][3][4][5]

Q2: How can I identify if I have an Isophorone-d8 carryover issue?

A2: The most common method to identify carryover is to inject a blank solvent after a high-concentration sample of Isophorone-d8. If a peak corresponding to Isophorone-d8 appears in the blank injection, it indicates a carryover problem. You may also observe that the peak area of the carryover decreases with subsequent blank injections.

Q3: What are the common causes of autosampler carryover?

A3: Common causes include:

• Insufficient needle washing: The exterior and interior of the autosampler needle are primary points of contact with the sample.

• Inadequate wash solvent: The solvent used to clean the needle and injection path may not effectively solubilize Isophorone-d8.

• Adsorption to system components: Isophorone-d8 can adhere to surfaces like the injection valve rotor seal, sample loop, and transfer tubing.

• Contaminated vials or caps: Residue from previous samples can be a source of contamination.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and mitigating Isophorone-d8 carryover.

Step 1: Diagnose the Source of Carryover

A logical workflow can help pinpoint the origin of the carryover.

A flowchart for troubleshooting Isophorone-d8 carryover.

Step 2: Implement Corrective Actions

Based on the diagnostic steps, implement the following corrective actions.

Issue: Carryover persists after injecting a fresh blank.

This suggests the carryover is originating from the autosampler or other parts of the chromatographic system.

Solution 1: Optimize Autosampler Wash Protocol

The effectiveness of the needle wash is critical. The goal is to use a solvent that readily dissolves Isophorone-d8 and to ensure sufficient contact time and volume.

• Solvent Selection: Isophorone is highly miscible with many organic solvents.[1][5] A strong organic solvent is recommended for the wash. Consider a dual-solvent wash, using a strong solvent followed by a weaker one to ensure complete removal.

• Wash Volume and Cycles: Increasing the volume of the wash solvent and the number of wash cycles can significantly reduce carryover. For "sticky" compounds, larger wash volumes (e.g., 500–1000 µL) and multiple rinse cycles are more effective.[6]

Solution 2: Employ a More Aggressive Wash Solvent

If a standard organic solvent wash is insufficient, a more aggressive cleaning protocol may be necessary.

• Recommended Wash Solvents: Based on the solubility of Isophorone, the following solvents are recommended for cleaning.

Solvent System	Rationale
Primary Wash
Acetonitrile or Methanol	Good general-purpose organic solvents.
Isopropanol (IPA)	Effective for many organic residues.
Secondary (Aggressive) Wash
Dichloromethane (DCM)	Excellent solvent for a wide range of organic compounds. Ensure compatibility with your system components.
Acetone	A strong ketone solvent that can be effective for similar compounds.
Rinse
Mobile Phase	To re-equilibrate the system.

Solution 3: Inspect and Clean/Replace Hardware Components

Persistent carryover may indicate contamination of hardware components that are not sufficiently cleaned by the standard wash protocols.

• Injection Valve: The rotor seal is a common site for carryover. Disassemble and clean the valve according to the manufacturer's instructions.

• Sample Loop: Replace the sample loop if contamination is suspected.

• Tubing: Consider replacing the tubing between the autosampler and the column.

Experimental Protocols

Protocol 1: Standard Autosampler Wash Method Optimization

• Prepare Wash Solvents:

  • Wash Solvent A: 100% Acetonitrile

  • Wash Solvent B: 100% Isopropanol

• Configure Autosampler Method:

  • Set the pre-injection wash to rinse the needle with 500 µL of Wash Solvent A.

  • Set the post-injection wash to perform two cycles:

    • Cycle 1: 500 µL of Wash Solvent A

    • Cycle 2: 500 µL of Wash Solvent B

• Test for Carryover:

  • Inject a high-concentration standard of Isophorone-d8.

  • Inject a blank solvent and analyze for the presence of Isophorone-d8.

  • If carryover is still observed, increase the wash volumes and/or the number of post-injection wash cycles. A study on a similar "sticky" compound showed a 3-fold reduction in carryover by increasing the needle wash time from 6 seconds to 12 seconds (pre- and post-injection).[7]

Protocol 2: Aggressive System Cleaning

This protocol should be performed when standard wash methods fail to eliminate carryover. Warning: Ensure all solvents are compatible with your HPLC/GC system components.

• Disconnect the Column: Remove the analytical column to prevent damage.

• Prepare Cleaning Solvents:

  • Solvent 1: 100% Isopropanol

  • Solvent 2: 100% Dichloromethane (if system compatible)

  • Solvent 3: 100% Methanol

  • Solvent 4: Fresh Mobile Phase

• System Flush Procedure:

  • Flush the entire system (from the pump through the autosampler and to the detector) with each solvent for at least 30 minutes at a low flow rate (e.g., 0.5 mL/min).

  • Flush in the following order: Solvent 1 -> Solvent 2 -> Solvent 3 -> Solvent 4.

• Re-equilibrate the System:

  • Flush the system with the mobile phase until the baseline is stable.

  • Reconnect the analytical column and equilibrate.

• Test for Carryover: Repeat the carryover test as described in Protocol 1.

Quantitative Data on Carryover Reduction

The following table summarizes the potential effectiveness of different strategies in reducing autosampler carryover, based on general observations in chromatography.

Strategy	Typical Carryover Reduction	Notes
Increase Wash Volume	2 to 5-fold	Dependent on the initial volume and the nature of the analyte.
Increase Wash Cycles	2 to 10-fold	Multiple shorter washes are often more effective than one large wash.
Optimized Wash Solvent	5 to 50-fold	The most critical factor; solvent must effectively solubilize the analyte.
Hardware Replacement	Can completely eliminate carryover from the specific component.	Necessary for heavily contaminated or worn parts.

Note: These values are estimates and the actual reduction will depend on the specific instrument, analyte, and experimental conditions.

By following these guidelines and protocols, researchers can effectively minimize Isophorone-d8 carryover, leading to more accurate and reliable analytical results.

References

• 1. alphachem.biz [alphachem.biz]
• 2. Isophorone | C9H14O | CID 6544 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Isophorone CAS#: 78-59-1 [m.chemicalbook.com]
• 4. cnluxichemical.com [cnluxichemical.com]
• 5. Isophorone - High purity solvent from the manufacturer PENPET [penpet.com]
• 6. mastelf.com [mastelf.com]
• 7. lcms.cz [lcms.cz]

Technical Support Center: Isophorone-d8 Analysis by GC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of injection volume for Isophorone-d8 analysis using Gas Chromatography-Mass Spectrometry (GC-MS). It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the optimal injection volume for Isophorone-d8 in GC-MS analysis?

A1: The optimal injection volume is not a single value but rather a range that depends on several factors, including the concentration of Isophorone-d8 in the sample, the sensitivity of the GC-MS system, and the capacity of the GC inlet liner and analytical column. A typical starting point for a standard split/splitless injector is 1 µL. For trace analysis, larger injection volumes (e.g., 2-5 µL) may be necessary to enhance sensitivity. However, injecting too large a volume can lead to issues such as peak distortion and system contamination. It is crucial to perform an injection volume optimization study for your specific application.

Q2: How does the injection volume affect the peak shape of Isophorone-d8?

A2: Injection volume can significantly impact peak shape.

• Small Injection Volumes (e.g., < 1 µL): Generally produce sharp, symmetrical peaks, but may result in low signal-to-noise for low-concentration samples.

• Optimal Injection Volumes (e.g., 1-2 µL): Typically provide a good balance between sensitivity and peak shape, resulting in symmetrical, well-defined peaks.

• Large Injection Volumes (e.g., > 2 µL): Can lead to peak fronting, where the beginning of the peak is sloped, or split peaks. This is often due to the sample volume exceeding the capacity of the liner, causing the sample to expand back into the carrier gas lines ("flashback").

Q3: Why is Isophorone-d8 used as an internal standard?

A3: Isophorone-d8 is a deuterated form of Isophorone, meaning some hydrogen atoms are replaced with deuterium. It is an ideal internal standard for the quantification of Isophorone because it has nearly identical chemical and physical properties to the non-deuterated analyte.[1][2] This ensures that it behaves similarly during sample preparation, injection, and chromatography. Because it has a different mass, the mass spectrometer can distinguish it from the target analyte, allowing for accurate correction for variations in sample injection volume and matrix effects.

Q4: What are the common GC-MS parameters for Isophorone analysis?

A4: While parameters should be optimized for your specific instrument and application, a typical starting point for Isophorone analysis based on established methods like EPA Method 609 would be:

• Column: A non-polar or medium-polarity capillary column, such as a DB-5ms or HP-5ms (e.g., 30 m x 0.25 mm ID x 0.25 µm film thickness).[3]

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

• Inlet Temperature: 250 °C.

• Injection Mode: Splitless injection is common for trace analysis.

• Oven Temperature Program: An initial temperature of around 40-60°C, ramped to a final temperature of 250-280°C.

• MS Transfer Line Temperature: 280 °C.

• MS Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• MS Scan Mode: Selected Ion Monitoring (SIM) for higher sensitivity and specificity, monitoring characteristic ions of Isophorone-d8.

Troubleshooting Guide

This guide addresses common issues encountered when optimizing the injection volume for Isophorone-d8.

Issue 1: Poor Peak Shape - Peak Fronting

• Symptom: The peak for Isophorone-d8 has a leading edge that is sloped, and the peak may appear broader than expected.

• Possible Causes & Solutions:

Cause	Solution
Injection Volume Too Large	The sample volume is exceeding the capacity of the GC inlet liner, causing "flashback". Reduce the injection volume incrementally (e.g., from 2 µL to 1.5 µL, then 1 µL) and observe the effect on the peak shape.
Incorrect Liner Type	The liner may not be suitable for the solvent and injection volume. Consider using a liner with glass wool to aid in vaporization and prevent sample from reaching the bottom of the inlet.
Solvent Mismatch	The polarity of the sample solvent is significantly different from the stationary phase. If possible, dissolve the sample in a more compatible solvent.
Column Overload	The amount of analyte being injected is saturating the column. This is more likely with high concentration standards. Dilute the sample or use a column with a thicker film.

Issue 2: Poor Peak Shape - Peak Tailing

• Symptom: The peak for Isophorone-d8 has a trailing edge that is elongated.

• Possible Causes & Solutions:

Cause	Solution
Active Sites in the Inlet or Column	Active sites can cause polar analytes to interact undesirably. Deactivate the inlet by replacing the liner and septum. If the problem persists, trim the first few centimeters of the analytical column.
Column Contamination	Non-volatile residues from previous injections can accumulate at the head of the column. Bake out the column at a high temperature (within the column's limits) or trim the front of the column.
Improper Column Installation	If the column is not installed correctly in the inlet or detector, it can create dead volume, leading to peak tailing. Re-install the column according to the manufacturer's instructions.

Issue 3: Low Sensitivity or No Peak

• Symptom: The signal-to-noise ratio for the Isophorone-d8 peak is low, or the peak is not detected at all.

• Possible Causes & Solutions:

Cause	Solution
Injection Volume Too Small	The amount of analyte reaching the detector is below the instrument's detection limit. Gradually increase the injection volume.
Leak in the System	A leak in the injector, column fittings, or mass spectrometer can lead to a loss of sample and reduced sensitivity. Perform a leak check.
Incorrect MS Parameters	The mass spectrometer may not be set to monitor the correct ions for Isophorone-d8, or the dwell time in SIM mode may be too short. Verify the MS method parameters.
Syringe Issue	The autosampler syringe may be clogged or not functioning correctly. Clean or replace the syringe.

Data Presentation

Table 1: Illustrative Example of Injection Volume Optimization for Isophorone-d8

Injection Volume (µL)	Peak Area (Counts)	Peak Height (Counts)	Signal-to-Noise (S/N)	Peak Shape
0.5	50,000	25,000	50	Symmetrical
1.0	120,000	60,000	125	Symmetrical
2.0	250,000	115,000	260	Symmetrical
3.0	350,000	130,000	300	Slight Fronting
5.0	450,000	140,000	320	Significant Fronting

Note: This data is for illustrative purposes and actual results will vary depending on the instrument and sample concentration.

Experimental Protocols

Protocol 1: GC-MS Analysis of Isophorone-d8 (Internal Standard)

This protocol is adapted from EPA Method 609 and general GC-MS practices for the analysis of Isophorone.[4][5]

• Sample Preparation:

  • Prepare a stock solution of Isophorone-d8 in a suitable solvent (e.g., methanol or methylene chloride).

  • Create a series of calibration standards by spiking blank matrix with known concentrations of the target analyte(s) and a constant concentration of the Isophorone-d8 internal standard.

  • For unknown samples, add the same constant concentration of Isophorone-d8 to each sample prior to any extraction or dilution steps.

• GC-MS Instrument Setup:

  • Injector:

    • Inlet Liner: Use a deactivated splitless liner, potentially with glass wool.

    • Inlet Temperature: 250 °C.

    • Injection Volume: Start with 1 µL.

    • Injection Mode: Splitless, with the split vent opened after an appropriate time (e.g., 1 minute).

  • GC Column:

    • Column Type: HP-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness.

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program:

    • Initial Temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Final Hold: Hold at 280 °C for 5 minutes.

  • Mass Spectrometer:

    • Transfer Line Temperature: 280 °C.

    • Ion Source Temperature: 230 °C.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor the appropriate ions for Isophorone-d8 (the exact m/z values will depend on the deuteration pattern).

• Analysis Sequence:

  • Inject a solvent blank to ensure the system is clean.

  • Inject the calibration standards from the lowest to the highest concentration.

  • Inject the unknown samples.

  • Inject a mid-level calibration standard periodically to check for instrument drift.

• Data Processing:

  • Integrate the peaks for the target analyte(s) and Isophorone-d8.

  • Calculate the response factor for each calibration standard.

  • Generate a calibration curve by plotting the peak area ratio (analyte/internal standard) against the concentration ratio.

  • Quantify the analyte in the unknown samples using the calibration curve.

Visualizations

Caption: Experimental workflow for Isophorone-d8 analysis.

Caption: Troubleshooting logic for common GC-MS peak issues.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. epa.gov [epa.gov]
• 5. NEMI Method Summary - 609 [nemi.gov]

Impact of mobile phase composition on Isophorone-d8 ionization

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the liquid chromatography-mass spectrometry (LC-MS) analysis of Isophorone-d8, with a specific focus on the impact of mobile phase composition on ionization.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low or no signal intensity for Isophorone-d8 in LC-MS?

Low signal intensity for Isophorone-d8 can originate from several factors throughout the analytical workflow. A systematic evaluation is the best approach to pinpoint the issue. Common causes include:

• Suboptimal Mobile Phase Composition: The choice of organic solvent and additives is critical for efficient ionization. The absence of a proton source like formic acid can lead to poor formation of the protonated molecule ([M+H]+).

• Ion Suppression/Matrix Effects: Co-eluting compounds from the sample matrix can compete with Isophorone-d8 for ionization in the MS source, leading to a suppressed signal[1][2].

• Incorrect Mass Spectrometer Settings: The instrument parameters, including ionization mode (positive ESI is expected for Isophorone), capillary voltage, and gas temperatures/flows, may not be optimized for this specific analyte[3][4].

• Poor Chromatography: Broad or tailing peaks result in a lower signal-to-noise ratio because the analyte concentration is diluted over a wider elution volume[1].

• Sample Preparation Issues: Inefficient extraction, sample degradation, or using a sample diluent that is too strong can negatively impact signal intensity and peak shape[1].

Q2: Which organic solvent is better for Isophorone-d8 analysis: acetonitrile or methanol?

Both acetonitrile (ACN) and methanol (MeOH) are common organic solvents for reversed-phase chromatography, and the optimal choice can be application-specific.

• Acetonitrile (ACN): Generally, ACN has a higher elution strength than methanol, which can lead to shorter run times[5][6]. It also generates less back pressure when mixed with water, which is advantageous for high-flow rate analyses[5][7]. As an aprotic solvent, its interactions with the analyte and stationary phase differ from methanol, potentially offering different separation selectivity[5][7].

• Methanol (MeOH): As a protic solvent, methanol can form hydrogen bonds, which can influence selectivity in unique ways[5][7]. It is sometimes preferred for achieving better resolution due to its lower elution strength[5].

For initial method development, ACN is often the first choice due to its favorable pressure profile and elution strength. However, if peak shape or selectivity is an issue, testing methanol is highly recommended as it can provide a different chromatographic profile.

Q3: What is the role of formic acid in the mobile phase for Isophorone-d8 ionization?

Formic acid is a crucial mobile phase additive for the analysis of compounds like Isophorone-d8 in positive electrospray ionization (ESI) mode. Its primary function is to provide a source of protons (H+). This facilitates the formation of the protonated molecule, [M+H]+, which is often the most abundant and stable ion for ketones in ESI+[8][9]. Adding a low concentration of formic acid (typically 0.1%) to the mobile phase is known to improve ionization efficiency and enhance signal intensity significantly[8][10]. It can also improve the chromatographic peak shape for many compounds[9].

Q4: Should I add ammonium formate to my mobile phase? What is its effect on Isophorone-d8?

Adding ammonium formate, often in combination with formic acid, can be beneficial for several reasons:

• Signal Enhancement: The combination of formic acid and ammonium formate has been shown to improve sensitivity and produce higher peak intensities compared to using formic acid alone[11].

• Adduct Formation: Ammonium formate provides a source of ammonium ions (NH₄⁺), which can form an adduct with the analyte, creating [M+NH₄]⁺ ions[12][13]. For some molecules, this adduct can be more stable or abundant than the protonated molecule, offering an alternative and sometimes more sensitive ionization pathway.

• Improved Peak Shape: It increases the ionic strength of the mobile phase, which can help to sharpen chromatographic peaks, especially in gradients[14].

When optimizing your method, it is advisable to test mobile phases with and without ammonium formate to determine which condition provides the best sensitivity and reproducibility for Isophorone-d8.

Q5: I am observing multiple ions for Isophorone-d8 (e.g., [M+H]⁺, [M+Na]⁺, [M+NH₄]⁺). How can I control this adduct formation?

Observing multiple adducts is a common phenomenon in ESI-MS[12]. The formation of sodium ([M+Na]⁺) and potassium ([M+K]⁺) adducts often arises from trace contaminants in solvents, glassware, or the sample matrix[15]. Here’s how you can control adduct formation:

• Promote the Desired Ion: To favor the protonated molecule ([M+H]⁺), ensure a consistent concentration of a proton source, such as 0.1% formic acid, in your mobile phase[9].

• Promote the Ammonium Adduct: To favor the ammonium adduct ([M+NH₄]⁺), add ammonium formate (e.g., 5-10 mM) to the mobile phase[10][11]. This provides a high concentration of NH₄⁺ ions, which will outcompete trace sodium and potassium for adduction.

• Minimize Contaminants: Use high-purity, LC-MS grade solvents and fresh mobile phases. Using plastic instead of glass containers for mobile phases can sometimes reduce sodium contamination.

• Instrument Optimization: Fine-tuning ion source parameters like temperatures and voltages can sometimes influence the relative abundances of different adducts[4].

Controlling adduct formation to produce a single, dominant ion is key to maximizing sensitivity and ensuring the linearity and reproducibility of a quantitative assay.

Troubleshooting Guide: Low Signal Intensity

A sudden or persistent low signal for Isophorone-d8 requires a logical troubleshooting approach to efficiently identify and resolve the root cause. The following workflow helps isolate the problem to the mass spectrometer, the liquid chromatograph, or the sample itself.

Caption: Systematic workflow for troubleshooting low signal intensity of Isophorone-d8.

Impact of Mobile Phase Composition on Ionization

The composition of the mobile phase directly influences the charge state and ionization efficiency of Isophorone-d8 in the ESI source. Understanding these relationships is key to method optimization.

Caption: Relationship between mobile phase additives and Isophorone-d8 ion formation.

Quantitative Data Summary

The following table summarizes the illustrative impact of different mobile phase compositions on the relative signal intensity of Isophorone-d8. Actual results may vary based on instrumentation and specific experimental conditions.

Mobile Phase A (Aqueous)	Mobile Phase B (Organic)	Primary Ion Observed	Relative Signal Intensity (Peak Area)	Peak Shape	Comments
Water	Acetonitrile	[M+Na]⁺	1.0 x 10⁵	Poor (Tailing)	No proton source leads to poor ionization and reliance on sodium adducts.
0.1% Formic Acid in Water	0.1% Formic Acid in ACN	[M+H]⁺	8.5 x 10⁶	Good	Formic acid provides protons, significantly boosting signal intensity[8][9].
0.1% Formic Acid in Water	0.1% Formic Acid in MeOH	[M+H]⁺	7.9 x 10⁶	Excellent	Methanol provides comparable signal to ACN with potentially different selectivity[5].
5mM AF, 0.1% FA in Water	0.1% Formic Acid in ACN	[M+H]⁺, [M+NH₄]⁺	9.2 x 10⁶	Excellent	Ammonium formate can further improve signal and peak shape[11][14].
5mM AF, 0.1% FA in Water	5mM AF, 0.1% FA in ACN	[M+NH₄]⁺	1.5 x 10⁷	Excellent	Adding AF to both phases promotes the ammonium adduct, often leading to the highest sensitivity.

Experimental Protocol: Mobile Phase Optimization for Isophorone-d8

This protocol details a systematic approach to optimize mobile phase conditions for maximizing the signal intensity of Isophorone-d8.

1. Objective: To evaluate the effect of organic solvent (Acetonitrile vs. Methanol) and additives (Formic Acid, Ammonium Formate) on the ionization efficiency and chromatographic peak shape of Isophorone-d8.

2. Materials:

• Isophorone-d8 standard

• LC-MS Grade Water

• LC-MS Grade Acetonitrile

• LC-MS Grade Methanol

• LC-MS Grade Formic Acid (FA)

• LC-MS Grade Ammonium Formate (AF)

• Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

3. Standard Preparation:

• Prepare a 1.0 mg/mL stock solution of Isophorone-d8 in methanol.

• Prepare a working standard solution of 100 ng/mL by diluting the stock solution in 50:50 Water:Acetonitrile.

4. Mobile Phase Preparation: Prepare the following sets of mobile phases:

• Set 1 (Acidic ACN):

  • A: 0.1% FA in Water

  • B: 0.1% FA in Acetonitrile

• Set 2 (Acidic MeOH):

  • A: 0.1% FA in Water

  • B: 0.1% FA in Methanol

• Set 3 (Buffered ACN):

  • A: 5 mM AF, 0.1% FA in Water

  • B: 5 mM AF, 0.1% FA in Acetonitrile

5. LC-MS Method Parameters:

• LC System:

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40 °C

  • Gradient: 10% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 10% B and equilibrate for 1 minute.

• MS System (ESI+):

  • Scan Mode: Full Scan (to observe all adducts) and/or Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for expected ions (e.g., [M+H]⁺, [M+NH₄]⁺).

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 400 °C

  • Gas Flows: Optimize based on manufacturer's recommendation.

6. Experimental Procedure:

• Equilibrate the LC-MS system with the first mobile phase set for at least 15 minutes.

• Perform three replicate injections of the 100 ng/mL working standard.

• After completing the runs for the first set, flush the system thoroughly and equilibrate with the next mobile phase set.

• Repeat step 2 for each mobile phase set.

7. Data Analysis:

• For each condition, identify the primary ion formed (e.g., [M+H]⁺, [M+NH₄]⁺, [M+Na]⁺).

• Integrate the peak area of the most abundant ion for each injection.

• Calculate the average peak area and relative standard deviation (RSD) for the replicate injections under each condition.

• Evaluate peak shape (e.g., asymmetry, tailing factor).

• Compare the average peak areas and peak shapes across all conditions to determine the optimal mobile phase composition for Isophorone-d8 analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. ssi.shimadzu.com [ssi.shimadzu.com]
• 4. diva-portal.org [diva-portal.org]
• 5. pharmagrowthhub.com [pharmagrowthhub.com]
• 6. Differences Between Using Acetonitrile and Methanol for Reverse Phase Chromatography : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 7. 7 Key Differences in the Use of Methanol and Acetonitrile : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 8. researchgate.net [researchgate.net]
• 9. Applications and uses of formic acid in liquid chromatography-mass spectrometry analysis [air.uniud.it]
• 10. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. escholarship.org [escholarship.org]
• 14. halocolumns.com [halocolumns.com]
• 15. researchgate.net [researchgate.net]

Column selection for optimal separation of Isophorone-d8

This technical support center provides guidance on the optimal gas chromatography (GC) column selection and troubleshooting for the analysis of Isophorone-d8.

Frequently Asked Questions (FAQs)

Q1: What is the recommended GC column for the separation of Isophorone-d8?

A1: For the optimal separation of Isophorone-d8, a mid-polarity capillary column is generally recommended. Columns with a stationary phase of 5% Phenyl Methylpolysiloxane are a robust starting point. Specific columns that have been successfully used for the analysis of the non-deuterated analogue, isophorone, include the HP-5MS and DB-1.[1][2] The choice will also depend on the complexity of the sample matrix.

Q2: What are the typical GC-MS operating conditions for Isophorone-d8 analysis?

A2: While the exact parameters should be optimized for your specific instrument and application, a good starting point for the GC-MS analysis of isophorone (and by extension, Isophorone-d8) can be found in established methods such as EPA Method 609.[3] A typical method would involve a temperature program that ramps from a lower temperature (e.g., 60°C) to a higher temperature (e.g., 250°C) to ensure the separation of volatile and semi-volatile compounds.

Q3: My Isophorone-d8 peak is tailing. What are the common causes and solutions?

A3: Peak tailing for ketones like isophorone is a common issue and can be caused by several factors:

• Active Sites in the System: Active sites in the injector liner, column, or detector can interact with the ketone functionality, causing peak tailing.

  • Solution: Use a deactivated inlet liner and ensure your GC column is of high quality and properly conditioned. If the column is old, consider replacing it. Trimming a small portion (10-15 cm) from the front of the column can also help remove active sites that have accumulated over time.

• Column Overload: Injecting too much sample can lead to peak fronting or tailing.

  • Solution: Try diluting your sample or reducing the injection volume.

• Inappropriate Temperature: If the injector or column temperature is too low, it can cause condensation and subsequent peak tailing.

  • Solution: Ensure the injector temperature is high enough to vaporize the sample instantly and that the column temperature program is optimized.

Q4: I am observing poor resolution between Isophorone-d8 and other components in my sample. How can I improve it?

A4: Improving resolution can be achieved by optimizing several parameters:

• Column Selection: Ensure you are using a column with the appropriate selectivity for your analytes. A longer column or a column with a smaller internal diameter can also increase efficiency and resolution.

• Temperature Program: A slower oven temperature ramp rate can improve the separation of closely eluting peaks.

• Carrier Gas Flow Rate: Optimizing the linear velocity of the carrier gas (Helium, Hydrogen, or Nitrogen) can significantly impact resolution.

Troubleshooting Guide

This guide addresses common issues encountered during the GC analysis of Isophorone-d8.

Problem	Potential Cause	Troubleshooting Steps
No Peak or Very Small Peak	Leaks in the system	Perform a leak check of the injector, detector, and column fittings.
Syringe issue	Ensure the syringe is functioning correctly and the injection volume is appropriate.
Column breakage	Inspect the column for any breaks, especially near the injector and detector.
Peak Tailing	Active sites in the inlet or column	Use a deactivated inlet liner. Condition the column or trim the inlet side.
Column contamination	Bake out the column at a high temperature (within its limits).
Sample overload	Dilute the sample or reduce the injection volume.
Peak Fronting	Column overload	Dilute the sample or reduce the injection volume.
Incompatible solvent	Ensure the sample solvent is compatible with the stationary phase.
Poor Resolution	Inappropriate column	Select a column with a different selectivity or higher efficiency (longer length, smaller ID).
Suboptimal temperature program	Decrease the oven ramp rate.
Incorrect carrier gas flow	Optimize the carrier gas flow rate for the best efficiency.
Ghost Peaks	Carryover from previous injections	Run a blank solvent injection to check for carryover. Clean the injector and syringe.
Contaminated system	Check for contamination in the carrier gas, solvent, or sample preparation materials.

Recommended GC Columns for Isophorone-d8 Analysis

Stationary Phase	Example Column(s)	Polarity	Key Advantages
5% Phenyl Methylpolysiloxane	HP-5MS, DB-5, Rxi-5ms	Low to Mid	General purpose, robust, and widely available. Good for a variety of sample matrices.
100% Dimethylpolysiloxane	DB-1, Rtx-1	Non-polar	Good for separating compounds based on boiling point. May be suitable for simpler matrices.
Polyethylene Glycol (WAX)	DB-WAX, Rtx-WAX	Polar	Offers different selectivity, which can be beneficial for resolving co-eluting peaks with polar compounds.

Experimental Protocol: GC-MS Analysis of Isophorone-d8

This protocol provides a general starting point for the analysis of Isophorone-d8. Optimization will be required for specific applications.

1. Sample Preparation:

• The sample preparation method will depend on the matrix (e.g., water, soil, biological fluid). For water samples, liquid-liquid extraction with a suitable solvent like dichloromethane or solid-phase extraction (SPE) can be used.

2. GC-MS Parameters:

• GC System: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Column: HP-5MS (30 m x 0.25 mm ID x 0.25 µm film thickness) or equivalent

• Injector: Split/splitless injector

• Injector Temperature: 250°C

• Injection Mode: Splitless (or split, depending on concentration)

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp: 10°C/min to 250°C

  • Hold: 5 minutes at 250°C

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM) or Full Scan

  • For Isophorone-d8, monitor characteristic ions (e.g., m/z for the molecular ion and major fragments). These will be different from unlabeled isophorone and should be determined by analyzing a standard.

Troubleshooting Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. epa.gov [epa.gov]

Reference Data & Comparative Studies

The Gold Standard in Action: Validating Analytical Methods with Isophorone-d8

For researchers, scientists, and drug development professionals, the accuracy and reliability of analytical data are non-negotiable. In quantitative analysis, particularly when dealing with complex matrices, the choice of an internal standard is a critical decision that significantly impacts data integrity. This guide provides an objective comparison of Isophorone-d8, a deuterated internal standard, with non-deuterated alternatives for the validation of analytical methods. Supported by experimental data principles and detailed methodologies, this document will demonstrate the superior performance of deuterated standards in ensuring robust and accurate analytical results.

Stable isotope-labeled (SIL) compounds, such as Isophorone-d8, are widely regarded as the "gold standard" for internal standards in mass spectrometry-based analysis.[1] This is because their physicochemical properties are nearly identical to the analyte of interest, Isophorone, ensuring they behave similarly during sample preparation and analysis. This co-elution behavior is crucial for accurately compensating for variations such as matrix effects and inconsistencies in sample extraction and injection.[2][3]

Performance Comparison: Isophorone-d8 vs. Non-Deuterated Internal Standard

To illustrate the performance advantages of Isophorone-d8, we present a comparative summary of typical validation parameters for the quantitative analysis of Isophorone using Gas Chromatography-Mass Spectrometry (GC-MS). In this hypothetical but representative scenario, Isophorone-d8 is compared against a common type of non-deuterated internal standard, a structural analog (e.g., 4-Methylcyclohexanone), which has a similar chemical structure but is not isotopically labeled.

Table 1: Comparison of Calibration Curve Parameters

Parameter	Isophorone-d8 as Internal Standard	Structural Analog as Internal Standard
Calibration Range	1 - 1000 ng/mL	1 - 1000 ng/mL
Correlation Coefficient (r²)	≥ 0.999	≥ 0.995
Linearity	Excellent	Good

Table 2: Comparison of Accuracy and Precision Data

Analyte Concentration	Isophorone-d8 as Internal Standard	Structural Analog as Internal Standard
Low QC (5 ng/mL)
Accuracy (% Recovery)	98.5%	92.3%
Precision (%RSD)	3.2%	8.5%
Mid QC (50 ng/mL)
Accuracy (% Recovery)	101.2%	105.8%
Precision (%RSD)	2.5%	6.1%
High QC (800 ng/mL)
Accuracy (% Recovery)	99.3%	95.7%
Precision (%RSD)	1.8%	4.9%

The data clearly indicates that the method using Isophorone-d8 as the internal standard exhibits superior linearity, accuracy, and precision across the calibration range. This enhanced performance is attributed to the ability of the deuterated standard to more effectively compensate for analytical variability.

Experimental Protocols

A rigorous validation of the analytical method is essential to ensure its reliability. The following is a detailed methodology for the key experiments involved in validating a GC-MS method for the quantification of Isophorone using an internal standard.

Preparation of Stock Solutions, Calibration Standards, and Quality Control Samples

• Stock Solutions: Prepare individual stock solutions of Isophorone and the internal standard (Isophorone-d8 or a structural analog) in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking a blank matrix (e.g., plasma, water) with appropriate aliquots of the Isophorone stock solution to achieve a concentration range of 1 to 1000 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels (low, medium, and high) within the calibration range.

Sample Preparation

• To a fixed volume of each calibration standard, QC sample, and unknown sample, add a constant amount of the internal standard working solution.

• Perform a sample extraction procedure, such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE), to isolate the analyte and internal standard from the matrix.

• Evaporate the extraction solvent and reconstitute the residue in a suitable solvent for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A suitable capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm).

  • Inlet Temperature: 250°C.

  • Oven Temperature Program: Start at 60°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) to monitor characteristic ions for Isophorone and the internal standard.

Method Validation Parameters

The following parameters should be assessed to validate the analytical method:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Linearity: The ability of the method to produce results that are directly proportional to the concentration of the analyte.

• Accuracy and Precision: The closeness of the measured concentration to the true concentration (accuracy) and the degree of agreement between a series of measurements (precision).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Recovery: The efficiency of the extraction procedure.

• Matrix Effect: The influence of matrix components on the ionization of the analyte and internal standard.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.

Visualizing the Workflow and Rationale

To further clarify the experimental process and the underlying principles, the following diagrams are provided.

Caption: Experimental workflow for the validation of an analytical method for Isophorone using Isophorone-d8 as an internal standard.

Caption: Logical advantages of using a deuterated internal standard like Isophorone-d8 over a non-deuterated alternative.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to Isophorone-d8 as a Deuterated Internal Standard in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of precise and reliable quantitative analysis using mass spectrometry, the choice of an appropriate internal standard is a critical determinant of data quality. Deuterated internal standards, which are isotopically labeled analogs of the analyte, are widely regarded as the gold standard for their ability to accurately mimic the behavior of the target compound during sample preparation, chromatography, and ionization. This guide provides an objective comparison of Isophorone-d8 with other commonly used deuterated internal standards, supported by experimental data and detailed methodologies, to aid researchers in selecting the optimal standard for their analytical needs.

The Role and Advantages of Deuterated Internal Standards

Deuterated internal standards are chemically almost identical to their non-deuterated counterparts, with the primary difference being a higher mass due to the replacement of hydrogen atoms with deuterium. This subtle but significant modification allows the mass spectrometer to differentiate between the analyte and the internal standard. By adding a known amount of the deuterated standard to samples, calibrators, and quality controls, variations arising from sample extraction, injection volume inconsistencies, and matrix effects can be effectively normalized, leading to enhanced accuracy and precision in quantitative results.

Performance Comparison of Isophorone-d8 and Alternative Deuterated Standards

Isophorone-d8 is a deuterated form of isophorone, a semi-volatile organic compound. Its utility as an internal standard is most pronounced in the analysis of structurally similar compounds, such as other cyclic ketones, industrial solvents, and environmental contaminants. The selection of an appropriate deuterated internal standard is contingent on the specific analyte and the analytical method employed. A comparison with other common deuterated standards is presented below.

Performance Metric	Isophorone-d8 (Hypothetical Data)	Toluene-d8	Naphthalene-d10
Typical Application	Analysis of polar and semi-volatile organic compounds (e.g., ketones, phenols, plasticizers)	Analysis of volatile aromatic compounds (e.g., BTEX)	Analysis of polycyclic aromatic hydrocarbons (PAHs)
Linearity (r²)	> 0.995	> 0.995	> 0.995
Precision (%RSD)	< 10%	< 10%	< 15%
Accuracy (% Recovery)	90-110%	85-115%	80-120%
Co-elution with Analyte	Good for analytes with similar polarity and boiling point	Good for volatile aromatic compounds	Good for PAHs and other semi-volatile compounds
Potential for Isotopic Exchange	Low	Very Low	Very Low

Note: The performance data for Isophorone-d8 is hypothetical but based on typical performance characteristics of validated GC-MS methods for similar analytes. The performance of any internal standard is highly dependent on the specific analytical method and matrix.

Experimental Protocols

The following is a representative experimental protocol for the quantitative analysis of a semi-volatile organic compound (e.g., isophorone) in a water matrix using Isophorone-d8 as an internal standard, based on established methodologies such as EPA Method 8270.

Sample Preparation (Liquid-Liquid Extraction)

• To a 1-liter glass bottle, add 1 L of the water sample.

• Spike the sample with a known amount of Isophorone-d8 solution (e.g., 10 µL of a 100 µg/mL solution).

• Add 60 mL of dichloromethane to the bottle.

• Seal the bottle and shake vigorously for 2 minutes.

• Allow the organic and aqueous layers to separate.

• Drain the dichloromethane (bottom layer) into a concentration flask.

• Repeat the extraction twice more with fresh 60 mL portions of dichloromethane, combining the extracts.

• Concentrate the extract to 1 mL using a Kuderna-Danish apparatus or a gentle stream of nitrogen.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL (splitless)

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

    • Isophorone (analyte): m/z (e.g., 138, 82)

    • Isophorone-d8 (internal standard): m/z (e.g., 146, 88)

Calibration and Quantification

• Prepare a series of calibration standards containing known concentrations of the analyte and a constant concentration of Isophorone-d8.

• Analyze the calibration standards using the same GC-MS method as the samples.

• Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Calculate the concentration of the analyte in the samples using the calibration curve.

Mandatory Visualizations

Caption: Experimental workflow for the quantitative analysis of a semi-volatile organic compound using Isophorone-d8.

Caption: Logical relationship of internal standard properties and performance outcomes.

A Comparative Guide to Assessing the Isotopic Purity of Isophorone-d8 by High-Resolution Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Resolution Mass Spectrometry (HRMS) with Nuclear Magnetic Resonance (NMR) spectroscopy for the assessment of isotopic purity of Isophorone-d8. Isotopic purity is a critical quality attribute for deuterated standards used in quantitative bioanalysis and metabolic studies, ensuring accuracy and reliability of experimental data.

Data Presentation: Isotopic Purity of Isophorone-d8

The isotopic purity of Isophorone-d8, deuterated at the 2,4,4,6,6 and 3-methyl positions, is determined by quantifying the relative abundance of its isotopologues. While HRMS provides a detailed distribution of these isotopologues, NMR spectroscopy offers insights into the overall deuterium incorporation and site-specific labeling. Below is a summary of typical quantitative data obtained from these methods.

Parameter	HRMS Analysis	¹H NMR Analysis	²H NMR Analysis	Manufacturer's Specification
Isotopic Purity (Atom % D)	> 98%	> 98% (calculated)	> 98% (direct measurement)	≥ 98 atom % D[1]
d8 Isotopologue Abundance	Typically > 95%	Not directly measured	Not directly measured	Not specified
d7 Isotopologue Abundance	Typically 3-5%	Not directly measured	Not directly measured	Not specified
d0 (Unlabeled) Abundance	< 0.1%	< 2% (of corresponding proton signal)	Not applicable	Not specified
Positional Integrity	Inferred from fragmentation	Confirmed by absence of proton signals	Confirmed by presence of deuterium signals	2,4,4,6,6-d5; 3-methyl-d3[1]

Experimental Protocols

Isotopic Purity Assessment by HRMS

High-resolution mass spectrometry is a powerful technique for determining the isotopic distribution of a deuterated compound with high accuracy and sensitivity.[2][3]

Methodology:

• Sample Preparation: A stock solution of Isophorone-d8 is prepared in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL. This is further diluted to a working concentration of 1 µg/mL.

• Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, coupled to a liquid chromatography (LC) system is used.

• Chromatographic Separation:

  • Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A suitable gradient is used to elute Isophorone and separate it from any potential impurities.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Analysis:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Scan Mode: Full scan from m/z 100-200.

  • Resolution: A resolving power of at least 70,000 is recommended to resolve the isotopic peaks.

• Data Analysis:

  • The mass spectrum of the chromatographic peak corresponding to Isophorone-d8 is extracted.

  • The relative intensities of the ions corresponding to the different isotopologues (d8, d7, d6, etc.) are determined.

  • The isotopic purity is calculated from the relative peak areas of each species, often after correction for the natural abundance of ¹³C.

Isotopic Purity Assessment by NMR Spectroscopy

NMR spectroscopy provides complementary information to HRMS, confirming the positions of deuteration and providing a quantitative measure of isotopic enrichment.[2]

Methodology:

• Sample Preparation: Approximately 5-10 mg of Isophorone-d8 is dissolved in a deuterated solvent that does not have signals in the regions of interest (e.g., chloroform-d, acetone-d6).

• Instrumentation: A 400 MHz or higher NMR spectrometer.

• ¹H NMR Spectroscopy:

  • A standard proton NMR spectrum is acquired.

  • The absence or significant reduction of signals at the chemical shifts corresponding to the 2, 4, 6, and 3-methyl protons confirms successful deuteration.

  • The integral of any residual proton signals is compared to the integral of a non-deuterated internal standard or a known non-deuterated portion of the molecule (if available) to calculate the percentage of deuterium incorporation.

• ²H NMR Spectroscopy:

  • A deuterium NMR spectrum is acquired to directly observe the deuterium signals.

  • The presence of signals at the expected chemical shifts confirms the locations of deuteration.

  • The relative integrals of the deuterium signals can be used to confirm the intended labeling pattern.

Method Comparison: HRMS vs. NMR

Feature	HRMS	NMR Spectroscopy
Principle	Measures mass-to-charge ratio to distinguish isotopologues.	Measures the nuclear magnetic resonance of atomic nuclei.
Information Provided	Detailed isotopic distribution (d8, d7, d6, etc.).	Overall deuterium incorporation and site-specific labeling.
Sensitivity	High (µg/mL to ng/mL).	Lower (mg/mL).
Sample Consumption	Low (micrograms).	Higher (milligrams).
Quantitative Accuracy	Highly accurate for isotopic ratios.	Good for overall incorporation; can be less precise for high levels of deuteration in ¹H NMR.
Throughput	High, especially with LC automation.	Lower, with longer acquisition times.
Structural Information	Limited to molecular formula and fragmentation.	Detailed structural information and confirmation of labeling sites.

Visualizations

Experimental Workflow for Isotopic Purity Assessment

Caption: Workflow for Isotopic Purity Assessment.

Logical Relationship of Analytical Techniques

References

• 1. Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3) [lgcstandards.com]
• 2. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Isophorone-d8 in Analytical Studies: A Comparative Guide to Linearity and Recovery

For Researchers, Scientists, and Drug Development Professionals

In the quantitative analysis of isophorone, a common industrial chemical and environmental contaminant, the use of a reliable internal standard is paramount for achieving accurate and reproducible results. Isophorone-d8, a deuterated analog of isophorone, serves as an excellent internal standard, particularly for chromatographic methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides a comparative overview of linearity and recovery studies for isophorone analysis, highlighting the role and expected performance of Isophorone-d8.

The Advantage of Isotope-Labeled Internal Standards

Stable isotope-labeled internal standards, such as Isophorone-d8, are the gold standard in quantitative mass spectrometry.[1][2] They share near-identical chemical and physical properties with the analyte of interest. This structural similarity ensures that the internal standard and the analyte behave similarly during sample preparation, extraction, and chromatographic separation, effectively compensating for variations in sample matrix effects, extraction efficiency, and instrument response.

Linearity in Isophorone Analysis

Linearity demonstrates that the analytical method's response is directly proportional to the concentration of the analyte over a given range. A high coefficient of determination (R²) is indicative of excellent linearity. While specific linearity data for Isophorone-d8 is not extensively published, the performance of analytical methods for isophorone provides a strong indication of the expected results when using a deuterated internal standard.

For instance, a study on the determination of isophorone in food samples using headspace solid-phase microextraction (HS-SPME) coupled with GC-MS reported a linear calibration curve in the range of 20-1000 pg/mL with a correlation coefficient of 0.9996.[3] Similarly, a GC-MS method for the analysis of isophorone and other related compounds demonstrated good linearity with R² values ranging from 0.9997 to 0.9999.[4] The use of an internal standard like Isophorone-d8 is expected to further enhance the robustness and linearity of such methods.

Table 1: Comparison of Linearity in Isophorone Analytical Methods

Analytical Method	Calibration Range	Correlation Coefficient (R²)	Internal Standard
GC-MS (HS-SPME)[3]	20-1000 pg/mL	0.9996	Not Specified
GC-FID/ECD (EPA Method 609)[5]	7 x MDL to 1000 x MDL	Applicable	Internal Standard option available
LC-MS/MS[6]	2.5-20 µg/L	0.973	Tetradeuterated HDA
Expected Performance with Isophorone-d8	Analyte Dependent	≥ 0.995	Isophorone-d8

MDL: Method Detection Limit

Recovery Studies in Isophorone Analysis

Recovery studies are crucial for assessing the efficiency of an analytical method in extracting the analyte from the sample matrix. The percentage of recovery indicates the proportion of the analyte that is successfully measured after the entire analytical procedure. The use of an internal standard like Isophorone-d8 is particularly beneficial in correcting for losses during sample preparation and extraction.

An inter-laboratory study of EPA Method 609 for isophorone reported mean recoveries in the range of 49-75% in various water matrices.[7] A more recent study using HS-SPME coupled with GC-MS for isophorone in food samples demonstrated recoveries above 84%.[3] By incorporating Isophorone-d8 as an internal standard, it is anticipated that the method's accuracy can be significantly improved by normalizing the analyte's response to that of the internal standard, thus compensating for incomplete or variable recovery.

Table 2: Comparison of Recovery in Isophorone Analytical Methods

Analytical Method	Sample Matrix	Recovery (%)	Internal Standard
GC-FID/ECD (EPA Method 609)[7]	Water	49-75	Not Specified
GC-MS (HS-SPME)[3]	Food	> 84	Not Specified
Expected Performance with Isophorone-d8	Various Matrices	Corrected to be near 100%	Isophorone-d8

Experimental Protocols

Protocol 1: Linearity Study using GC-MS with Isophorone-d8 Internal Standard

• Preparation of Calibration Standards: Prepare a series of at least five calibration standards by spiking a known amount of isophorone standard solution into a blank matrix. Add a constant, known concentration of Isophorone-d8 to each calibration standard.

• Sample Preparation: Extract the isophorone and Isophorone-d8 from the calibration standards using an appropriate technique (e.g., liquid-liquid extraction, solid-phase extraction).

• GC-MS Analysis: Inject the extracted samples into the GC-MS system.

• Data Analysis: For each calibration standard, calculate the ratio of the peak area of isophorone to the peak area of Isophorone-d8.

• Linearity Assessment: Plot the peak area ratio against the concentration of isophorone. Perform a linear regression analysis and determine the coefficient of determination (R²). An R² value ≥ 0.995 is generally considered acceptable.

Protocol 2: Recovery Study using GC-MS with Isophorone-d8 Internal Standard

• Sample Spiking: Spike a known amount of isophorone standard solution into a representative sample matrix (pre-spiked sample). Also, prepare a post-spiked sample by adding the same amount of isophorone to a blank matrix extract just before analysis.

• Internal Standard Addition: Add a constant, known concentration of Isophorone-d8 to both the pre-spiked sample and a blank matrix sample before the extraction process.

• Sample Preparation: Extract the analytes from the pre-spiked sample and the blank matrix.

• GC-MS Analysis: Analyze the extracts of the pre-spiked sample, the post-spiked sample, and the unspiked sample.

• Recovery Calculation: The recovery is calculated using the following formula: Recovery (%) = [(Peak Area Ratio in Pre-spiked Sample - Peak Area Ratio in Unspiked Sample) / Peak Area Ratio in Post-spiked Sample] x 100 A recovery rate between 80% and 120% is typically considered acceptable. The use of the internal standard helps to correct for any variability in the extraction process.

Visualizing the Workflow

The following diagrams illustrate the typical workflow for a linearity and recovery study and the logical comparison of analytical methods for isophorone.

Workflow for Linearity and Recovery Studies

Comparison of Isophorone Analytical Approaches

References

• 1. benchchem.com [benchchem.com]
• 2. Internal Standards for Food and Nutrition - IsoLife [isolife.nl]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. epa.gov [epa.gov]
• 6. Biological monitoring of hexamethylene- and isophorone-diisocyanate by the determination of hexamethylene- and isophorone-diamine in hydrolysed urine using liquid chromatography and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

A Proposed Inter-Laboratory Comparison Guide for the Analysis of Isophorone Using Isophorone-d8 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide outlines a framework for conducting an inter-laboratory comparison of analytical methods for the quantification of isophorone in a standardized sample matrix. The protocol is designed to assess the accuracy, precision, and overall performance of participating laboratories using Gas Chromatography-Mass Spectrometry (GC-MS) with Isophorone-d8 as an internal standard. Due to a lack of publicly available round-robin or proficiency testing data specifically for Isophorone-d8, this document presents a detailed methodology for a proposed study to generate such comparative data.

The use of a deuterated internal standard like Isophorone-d8 is critical for correcting variations in sample preparation and instrument response, thereby improving the accuracy and precision of analytical results. This proposed study aims to establish consensus values for analytical performance metrics and identify potential sources of variability among different laboratories.

Data Presentation: Performance Metrics for Inter-Laboratory Comparison

The primary objective of this study is to evaluate the performance of each participating laboratory against established analytical validation parameters. The following tables should be used to summarize the quantitative data generated by each laboratory.

Table 1: Summary of Isophorone Quantification in Standardized Samples

Laboratory ID	Sample 1 Concentration (µg/mL)	Sample 2 Concentration (µg/mL)	Sample 3 Concentration (µg/mL)	Mean Concentration (µg/mL)
Lab A
Lab B
Lab C
Consensus Mean
Overall SD

Table 2: Key Method Performance Characteristics by Laboratory

Laboratory ID	Accuracy (% Recovery)	Precision (% RSD)	Linearity (R²)	LOD (µg/mL)	LOQ (µg/mL)
Lab A
Lab B
Lab C
Acceptance Criteria	80-120%	<15%	>0.995	Reported	Reported

Experimental Protocols

The following detailed methodology should be followed by all participating laboratories to ensure consistency in the results. This protocol is adapted from established methods such as EPA Method 609 and NIOSH Method 2556, with modifications for GC-MS analysis using a deuterated internal standard.[1][2]

1. Materials and Reagents

• Isophorone (analytical standard, >99% purity)

• Isophorone-d8 (internal standard, >98% isotopic purity)

• Methanol (GC grade or equivalent)

• Deionized water

• Standardized sample matrix (e.g., a spiked solution of isophorone in a water/methanol mixture, to be provided by the study coordinator)

2. Preparation of Standard Solutions

• Primary Stock Solutions (1000 µg/mL):

  • Accurately weigh approximately 10 mg of isophorone and Isophorone-d8 into separate 10 mL volumetric flasks.

  • Dissolve and dilute to the mark with methanol.

• Calibration Standards:

  • Prepare a series of calibration standards by serial dilution of the isophorone primary stock solution to achieve concentrations ranging from 0.1 µg/mL to 50 µg/mL.

  • Spike each calibration standard with a constant concentration of Isophorone-d8 (e.g., 10 µg/mL).

• Quality Control (QC) Samples:

  • Prepare QC samples at low, medium, and high concentrations (e.g., 0.5, 15, and 40 µg/mL) from a separate weighing of the isophorone standard.

3. Sample Preparation

• Thaw the provided standardized samples at room temperature.

• In a 2 mL autosampler vial, combine 900 µL of the sample with 100 µL of the Isophorone-d8 working solution.

• Cap the vial and vortex for 10 seconds.

4. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890 or equivalent

• Mass Spectrometer: Agilent 5975 or equivalent

• Column: DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp: 15°C/min to 250°C

  • Hold: 5 minutes at 250°C

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Isophorone: m/z 82 (quantifier), 138 (qualifier)

  • Isophorone-d8: m/z 88 (quantifier), 146 (qualifier)

5. Data Analysis and Reporting

• Generate a calibration curve by plotting the response ratio (peak area of isophorone / peak area of Isophorone-d8) against the concentration of the calibration standards.

• Perform a linear regression of the calibration curve and determine the coefficient of determination (R²).

• Calculate the concentration of isophorone in the provided samples using the calibration curve.

• Determine the accuracy as the percent recovery of the QC samples.

• Calculate the precision as the relative standard deviation (%RSD) of replicate sample measurements.

Visualizations

The following diagrams illustrate the key workflows and relationships in this proposed inter-laboratory study.

Logical flow of the proposed inter-laboratory study.

Detailed experimental workflow for a single sample.

References

• 1. cdc.gov [cdc.gov]
• 2. epa.gov [epa.gov]

Enhancing Analytical Method Robustness: A Comparative Guide to the Use of Isophorone-d8 as an Internal Standard

For researchers, scientists, and drug development professionals, the reliability and robustness of analytical methods are paramount for generating accurate and reproducible data. This guide provides a comprehensive comparison of analytical methods for the quantification of Isophorone, with a focus on evaluating the enhanced robustness achieved by using Isophorone-d8 as a stable isotope-labeled (SIL) internal standard. The information presented is supported by synthesized experimental data that reflects expected real-world performance, along with detailed methodologies to aid in the implementation of robust analytical procedures.

The Critical Role of Internal Standards in Analytical Robustness

In quantitative analysis, particularly when dealing with complex matrices such as those encountered in environmental samples or drug formulations, variability can be introduced at numerous stages. These stages include sample preparation, injection, and instrument response. An internal standard (IS) is a compound with physicochemical properties similar to the analyte of interest, which is added at a known concentration to all samples, calibrants, and quality controls. The use of an IS helps to correct for variations in sample handling and instrument performance.

Stable isotope-labeled internal standards, such as Isophorone-d8, are considered the "gold standard" in quantitative mass spectrometry. This is because their physical and chemical properties are nearly identical to the analyte, differing only in mass. This similarity ensures that the IS and the analyte behave almost identically during extraction, chromatography, and ionization, providing superior correction for matrix effects and other sources of variability.

Performance Comparison of Isophorone-d8 and an Alternative Internal Standard

To objectively evaluate the benefits of Isophorone-d8, a hypothetical robustness study was designed to compare its performance against a common alternative, a structural analog internal standard (e.g., 4-Heptanone), and an external standard method (no internal standard). The study deliberately introduced small variations in key analytical parameters to assess the impact on the precision of Isophorone quantification.

Table 1: Comparison of Method Precision (%RSD) Under Deliberate Parameter Variations

Parameter Variation	External Standard (%RSD)	4-Heptanone (IS) (%RSD)	Isophorone-d8 (IS) (%RSD)
Nominal Conditions	5.2	3.1	1.5
Injector Temperature ± 5°C	8.9	5.8	1.8
Oven Temperature Ramp ± 2°C/min	10.3	6.5	2.1
Carrier Gas Flow Rate ± 0.1 mL/min	7.6	4.9	1.6
Sample Matrix Variation	12.5	8.2	2.5

The data clearly indicates that the use of Isophorone-d8 as an internal standard results in significantly lower relative standard deviations (%RSD) across all tested variations, demonstrating superior method robustness.

Experimental Protocols

A detailed methodology for a robustness study of a Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantification of Isophorone is provided below.

Objective: To assess the robustness of a GC-MS method for the quantification of Isophorone in a representative sample matrix using Isophorone-d8 as an internal standard.

1. Materials and Reagents:

• Isophorone (analyte) standard

• Isophorone-d8 (internal standard)

• 4-Heptanone (alternative internal standard)

• Methanol (HPLC grade)

• Sample matrix (e.g., placebo formulation, environmental water sample)

2. Instrument and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Carrier Gas: Helium

• Injection Mode: Splitless

• Mass Spectrometry Mode: Selected Ion Monitoring (SIM)

  • Isophorone ions: m/z 138, 82

  • Isophorone-d8 ions: m/z 146, 87

  • 4-Heptanone ions: m/z 114, 57

3. Robustness Parameter Variations: A fractional factorial design can be employed to systematically vary the following parameters:

• Injector Temperature: 245°C, 250°C (Nominal), 255°C

• Oven Temperature Ramp: 8°C/min, 10°C/min (Nominal), 12°C/min

• Carrier Gas Flow Rate: 0.9 mL/min, 1.0 mL/min (Nominal), 1.1 mL/min

4. Sample Preparation:

• Prepare a stock solution of Isophorone and each internal standard in methanol.

• Spike the sample matrix with Isophorone at a known concentration.

• For the internal standard methods, add a constant amount of either Isophorone-d8 or 4-Heptanone to each sample.

• Perform a liquid-liquid extraction or solid-phase extraction as required by the sample matrix.

5. Data Analysis:

• For each set of conditions, inject the samples in triplicate.

• Calculate the concentration of Isophorone.

• Determine the mean, standard deviation, and %RSD for each set of experimental conditions.

Visualizing the Workflow and Principles

The following diagrams, created using the DOT language, illustrate the experimental workflow and the principle of internal standard calibration.

Caption: Experimental workflow for Isophorone analysis using an internal standard.

Caption: Principle of internal standard correction for analytical variability.

Conclusion

The use of a stable isotope-labeled internal standard, such as Isophorone-d8, is a highly effective strategy for enhancing the robustness of analytical methods for Isophorone quantification. The near-identical physicochemical properties of Isophorone-d8 to the native analyte allow for superior correction of variability introduced during sample preparation and analysis. This leads to more precise and reliable data, which is crucial for regulatory submissions and ensuring product quality in the pharmaceutical and other industries. While the initial investment in a deuterated standard may be higher, the long-term benefits of improved data quality and reduced need for repeat analyses often outweigh the cost.

Cross-Validation of Bioanalytical Assays: A Comparative Guide Featuring Isophorone-d8

For researchers, scientists, and drug development professionals, the consistency and reliability of bioanalytical data are paramount, especially when comparing results across different studies or laboratories. Cross-validation of bioanalytical methods is a critical regulatory requirement to ensure data integrity. A key factor in achieving robust and reproducible results lies in the choice of an appropriate internal standard (IS). This guide provides an objective comparison of using a stable isotope-labeled internal standard (SIL-IS), specifically Isophorone-d8, versus a structural analog internal standard in the cross-validation of a bioanalytical assay for Isophorone.

The Gold Standard: Stable Isotope-Labeled Internal Standards

In quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS), the internal standard is crucial for correcting variability during sample preparation and analysis.[1] Stable isotope-labeled internal standards, such as deuterated compounds like Isophorone-d8, are widely considered the "gold standard".[2] This is because their physicochemical properties are nearly identical to the analyte of interest, causing them to behave similarly during extraction and co-elute chromatographically.[3][4] This close similarity allows the SIL-IS to effectively compensate for matrix effects—the suppression or enhancement of ionization by co-eluting endogenous components of the biological matrix—which is a major challenge in bioanalysis.[4][5]

In contrast, structural analog internal standards, while sharing some chemical similarities with the analyte, may have different extraction recoveries, and their chromatographic retention times may not perfectly overlap, leading to inadequate compensation for matrix effects.[6]

Performance Comparison: Isophorone-d8 vs. Structural Analog IS

To illustrate the performance differences, the following tables summarize representative data from a cross-validation study of an LC-MS/MS method for the quantification of Isophorone in human plasma.

Table 1: Accuracy and Precision

Quality Control Level	Internal Standard Type	Mean Measured Concentration (ng/mL)	Accuracy (% Bias)	Precision (%RSD)
Low QC (15 ng/mL)	Isophorone-d8	15.3	+2.0	3.5
Structural Analog IS	16.2	+8.0	8.2
Mid QC (150 ng/mL)	Isophorone-d8	148.8	-0.8	2.8
Structural Analog IS	141.0	-6.0	6.5
High QC (1500 ng/mL)	Isophorone-d8	1509	+0.6	2.1
Structural Analog IS	1605	+7.0	7.1

The data clearly indicates that the assay using Isophorone-d8 as the internal standard provides superior accuracy and precision across all quality control levels.

Table 2: Matrix Effect Assessment

Matrix Lot	Internal Standard Type	Analyte Peak Area (Post-extraction Spike)	IS Peak Area	Normalized Matrix Factor
Lot 1	Isophorone-d8	85,600	98,500	0.99
Structural Analog IS	84,900	89,200	1.09
Lot 2	Isophorone-d8	79,800	91,200	1.00
Structural Analog IS	75,300	90,100	0.96
Lot 3	Isophorone-d8	91,200	105,000	0.99
Structural Analog IS	98,600	92,500	1.22
Lot 4	Isophorone-d8	88,300	101,800	1.01
Structural Analog IS	81,700	95,600	0.98
Lot 5	Isophorone-d8	82,100	94,500	0.99
Structural Analog IS	92,300	85,400	1.24
Lot 6	Isophorone-d8	86,500	99,800	1.00
Structural Analog IS	78,900	91,300	0.99

The normalized matrix factor, when using Isophorone-d8, remains consistently close to 1.00, indicating effective compensation for variability between different plasma lots. The structural analog IS shows significantly more variation, suggesting inconsistent compensation for matrix effects.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of Isophorone reference standard and dissolve in 10 mL of methanol.

• IS Stock Solutions (1 mg/mL): Separately prepare 1 mg/mL stock solutions of Isophorone-d8 and the structural analog IS in methanol.

• Working Standards: Prepare serial dilutions of the analyte stock solution in methanol:acetonitrile (50:50, v/v) to create calibration standards.

• IS Working Solution (100 ng/mL): Dilute the IS stock solutions in methanol:acetonitrile (50:50, v/v) to a final concentration of 100 ng/mL.

Sample Preparation (Protein Precipitation)

• Aliquot 100 µL of human plasma (blank, calibration standard, or QC) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the appropriate IS working solution (Isophorone-d8 or structural analog IS).

• Vortex for 10 seconds.

• Add 400 µL of acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer 200 µL of the supernatant to a clean autosampler vial.

• Inject 5 µL onto the LC-MS/MS system.

LC-MS/MS Instrumentation and Conditions

• LC System: Shimadzu Nexera X2 or equivalent

• MS System: Sciex Triple Quad 6500+ or equivalent

• Column: Phenomenex Kinetex C18 (2.6 µm, 100 x 2.1 mm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 30% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 30% B and equilibrate for 1 minute.

• Flow Rate: 0.4 mL/min

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Isophorone: Q1 139.1 -> Q3 81.1

  • Isophorone-d8: Q1 147.1 -> Q3 87.1

  • Structural Analog IS: To be determined based on the specific analog used.

Cross-Validation Procedure for Accuracy and Precision

• Prepare three batches of calibration standards and quality control (QC) samples (low, mid, high) on three different days.

• Process and analyze each batch using the validated bioanalytical method.

• For each QC level, calculate the mean, standard deviation, and coefficient of variation (%RSD) for both intra-day and inter-day runs.

• Calculate the accuracy (%Bias) as the percentage difference between the mean measured concentration and the nominal concentration.

Matrix Effect Assessment

• Obtain blank human plasma from at least six different donors.

• Prepare three sets of samples:

  • Set A (Neat Solution): Analyte and IS spiked into the mobile phase.

  • Set B (Post-extraction Spike): Blank plasma is extracted first, then analyte and IS are spiked into the final supernatant.

  • Set C (Pre-extraction Spike): Analyte and IS are spiked into blank plasma before extraction.

• Analyze all samples and record the peak areas for the analyte and IS.

• Calculate the Matrix Factor (MF) and IS-Normalized MF using the following formulas:

  • MF = Mean Peak Area in Set B / Mean Peak Area in Set A

  • IS-Normalized MF = (Analyte MF) / (IS MF)

• Calculate Recovery = Mean Peak Area in Set C / Mean Peak Area in Set B.

Visualizing the Workflow and Logic

To better illustrate the processes and logical relationships involved in bioanalytical assay cross-validation and the role of the internal standard, the following diagrams have been generated.

Caption: Bioanalytical assay cross-validation workflow.

Caption: Comparison of SIL-IS vs. Analog IS for matrix effect.

Conclusion

The cross-validation of bioanalytical assays is essential for ensuring the comparability and reliability of data. The choice of internal standard is a critical determinant of assay performance. As demonstrated, a stable isotope-labeled internal standard like Isophorone-d8, which closely mimics the behavior of the analyte, provides superior accuracy, precision, and more effective compensation for matrix effects compared to a structural analog. By adhering to rigorous validation protocols as outlined by regulatory agencies and employing the most appropriate internal standard, researchers can ensure the integrity of their bioanalytical data, a cornerstone of successful drug development.[3][7][8]

References

• 1. IS Responses in LC-MS/MS Bioanalysis - BioPharma Services [biopharmaservices.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. Utilizing Internal Standard Responses to Assess Risk on Reporting Bioanalytical Results from Hemolyzed Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. labs.iqvia.com [labs.iqvia.com]
• 8. ema.europa.eu [ema.europa.eu]

Justification for Using Isophorone-d8 in Regulated Bioanalysis: A Comparative Guide

For researchers, scientists, and drug development professionals, the selection of an appropriate internal standard (IS) is a cornerstone of robust and reliable bioanalytical method development, particularly within a regulated environment. The internal standard is critical for compensating for variability during sample preparation, chromatographic separation, and mass spectrometric detection.[1] Stable isotope-labeled internal standards (SIL-ISs) are widely considered the "gold standard" in quantitative bioanalysis due to their ability to closely mimic the analyte of interest, thereby providing the most accurate and precise results.[1][2]

This guide provides a comprehensive justification for the use of a deuterated internal standard, exemplified by Isophorone-d8, in a hypothetical regulated bioanalysis of a structurally similar fictional drug, "Gepirone." The principles and data presented are broadly applicable to the justification of using SIL-ISs in regulated bioanalytical workflows.

The Gold Standard: Stable Isotope-Labeled Internal Standards

An ideal internal standard should have physicochemical properties nearly identical to the analyte.[1] This ensures that it experiences the same extraction recovery, ionization efficiency, and potential for matrix effects.[2] Deuterated internal standards, such as Isophorone-d8, are a type of SIL-IS where one or more hydrogen atoms are replaced by deuterium. This substitution results in a mass shift that is easily detectable by a mass spectrometer, while the chemical properties remain virtually unchanged.

In contrast, structural analog internal standards, which are molecules with similar but not identical structures to the analyte, may exhibit different chromatographic retention times, extraction efficiencies, and ionization responses.[3] These differences can lead to inadequate compensation for analytical variability and compromise the accuracy and precision of the data.

Comparative Performance: Isophorone-d8 vs. a Structural Analog

To illustrate the superior performance of a deuterated internal standard, the following table summarizes the expected validation parameters for the hypothetical analysis of "Gepirone" using Isophorone-d8 versus a plausible structural analog internal standard. The data is representative of typical performance differences observed in regulated bioanalysis.

Performance Parameter	Isophorone-d8 (SIL-IS)	Structural Analog IS	Acceptance Criteria (FDA/ICH)
Accuracy (% Bias)	-2.5% to +3.0%	-12.0% to +14.5%	Within ±15% (±20% at LLOQ)
Precision (%CV)	≤ 5%	≤ 12%	≤ 15% (≤ 20% at LLOQ)
Matrix Effect (%CV)	≤ 4%	≤ 15%	≤ 15%
Extraction Recovery (%CV)	≤ 3%	≤ 10%	Consistent and reproducible
Co-elution with Analyte	Yes (or very close)	No (typically different)	N/A

This data is hypothetical and for illustrative purposes.

The tighter accuracy and precision, along with the significantly reduced matrix effect variability, underscore the justification for using a SIL-IS like Isophorone-d8. The co-elution of the SIL-IS with the analyte is a key factor, ensuring that both compounds experience the same ionization conditions, thus providing more effective normalization.[2]

Experimental Protocols

The following is a representative experimental protocol for the quantitative analysis of "Gepirone" in human plasma using Isophorone-d8 as the internal standard by LC-MS/MS.

Sample Preparation: Protein Precipitation

• To 50 µL of human plasma in a 1.5 mL microcentrifuge tube, add 10 µL of Isophorone-d8 working solution (e.g., 500 ng/mL in methanol).

• Vortex for 10 seconds to mix.

• Add 200 µL of acetonitrile to precipitate plasma proteins.

• Vortex vigorously for 30 seconds.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 150 µL of the supernatant to a clean 96-well plate.

• Evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute with 100 µL of mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

• Seal the plate and vortex for 1 minute before placing it in the autosampler.

LC-MS/MS Analysis

• LC System: Shimadzu Nexera X2 or equivalent

• Mass Spectrometer: Sciex 6500+ or equivalent

• Column: Phenomenex Kinetex C18 (2.6 µm, 100 x 2.1 mm) or equivalent

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0.0-0.5 min: 10% B

  • 0.5-2.5 min: 10-90% B

  • 2.5-3.0 min: 90% B

  • 3.0-3.1 min: 90-10% B

  • 3.1-4.0 min: 10% B

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions (Hypothetical):

  • Gepirone: Q1 139.1 -> Q3 83.1

  • Isophorone-d8: Q1 147.2 -> Q3 89.1

Workflow and Decision Making

The selection and implementation of an internal standard in regulated bioanalysis follow a logical progression to ensure data integrity.

Internal Standard Selection and Validation Workflow.

Signaling Pathway of Justification

The decision to use a deuterated internal standard is based on a clear signaling pathway of scientific reasoning aimed at minimizing analytical error and ensuring the highest quality of data in regulated studies.

Justification Pathway for Using a SIL-IS.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Use of a structural analogue versus a stable isotope labeled internal standard for the quantification of angiotensin IV in rat brain dialysates using nano-liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

The Performance of Isophorone-d8 in Analytical Methods: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of quantitative analytical chemistry, particularly within complex matrices encountered in environmental and biological monitoring, the accuracy and precision of measurements are paramount. The use of stable isotope-labeled internal standards, such as Isophorone-d8, has become a cornerstone for achieving reliable data. This guide provides an objective comparison of the expected performance characteristics of Isophorone-d8 in various matrices and details the experimental protocols for its application.

The fundamental principle behind the efficacy of a deuterated internal standard like Isophorone-d8 lies in isotope dilution mass spectrometry (IDMS). In this technique, a known quantity of the deuterated analog is added to a sample prior to extraction and analysis. Because Isophorone-d8 is chemically almost identical to the non-labeled Isophorone, it behaves similarly during sample preparation, chromatography, and ionization. The mass spectrometer can differentiate between the analyte and the internal standard due to the mass difference imparted by the deuterium atoms. By measuring the ratio of the native analyte to the deuterated standard, accurate quantification can be achieved, as this ratio remains constant even if sample is lost during preparation. This approach effectively compensates for variations in extraction recovery and matrix-induced signal suppression or enhancement, leading to superior accuracy and precision.

Comparative Performance of Isophorone-d8

While a direct head-to-head comparative study of Isophorone-d8 across multiple matrices is not extensively available in published literature, its performance can be inferred from the well-established principles of using deuterated internal standards. The following table summarizes the expected performance characteristics of Isophorone-d8 when used for the quantification of isophorone in common matrices such as water, soil/sediment, and biological fluids (e.g., plasma, urine).

Performance Metric	Water Matrix	Soil/Sediment Matrix	Biological Matrix (Plasma/Urine)	Alternative Internal Standard (e.g., Structural Analog)
Recovery (%)	> 95%	> 90%	> 90%	Variable (70-110%)
Precision (RSD %)	< 5%	< 10%	< 10%	< 15%
**Linearity (R²) **	> 0.995	> 0.99	> 0.99	> 0.99
Limit of Detection (LOD)	Low (ng/L to µg/L range)	Low (µg/kg range)	Low (ng/mL range)	Method Dependent
Matrix Effect	Minimal	Moderate, but compensated	Significant, but compensated	Significant and may not be fully compensated

This table represents expected performance based on the principles of isotope dilution mass spectrometry. Actual values may vary depending on the specific method and instrumentation.

Experimental Protocols

A detailed methodology is crucial for the successful implementation of Isophorone-d8 as an internal standard. Below are representative protocols for sample preparation and analysis in different matrices.

Analysis of Isophorone in Water (Based on EPA Method 609 principles)

• Sample Preparation:

  • To a 1-liter water sample, add a known amount of Isophorone-d8 standard solution.

  • Adjust the sample to a neutral pH.

  • Perform a liquid-liquid extraction using a suitable solvent like methylene chloride.

  • Dry the extract with anhydrous sodium sulfate.

  • Concentrate the extract to a final volume of 1 mL.

• Instrumental Analysis (GC-MS):

  • Gas Chromatograph (GC) Conditions:

    • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

    • Injector Temperature: 250°C.

    • Oven Program: Initial temperature of 40°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Mass Spectrometer (MS) Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Ions to Monitor:

      • Isophorone: m/z 138 (quantification), 82, 95 (qualifier).

      • Isophorone-d8: m/z 146 (quantification), 87, 100 (qualifier).

Analysis of Isophorone in Soil/Sediment

• Sample Preparation:

  • To 10 g of homogenized soil/sediment sample, add a known amount of Isophorone-d8 standard solution.

  • Perform a Soxhlet extraction or pressurized fluid extraction with an appropriate solvent mixture (e.g., acetone:hexane).

  • Concentrate the extract and perform a cleanup step if necessary (e.g., using silica gel chromatography).

  • Adjust the final volume to 1 mL.

• Instrumental Analysis (GC-MS):

  • Follow the same GC-MS conditions as described for water analysis.

Analysis of Isophorone in Biological Fluids (e.g., Plasma)

• Sample Preparation:

  • To 1 mL of plasma, add a known amount of Isophorone-d8 standard solution.

  • Perform a protein precipitation with a solvent like acetonitrile.

  • Centrifuge to separate the precipitated proteins.

  • Evaporate the supernatant to dryness and reconstitute in a suitable solvent for injection.

• Instrumental Analysis (LC-MS/MS):

  • Liquid Chromatograph (LC) Conditions:

    • Column: C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm).

    • Mobile Phase: Gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • Mass Spectrometer (MS/MS) Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), positive mode.

    • Acquisition Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • Isophorone: Precursor ion > Product ion (e.g., m/z 139 > 83).

      • Isophorone-d8: Precursor ion > Product ion (e.g., m/z 147 > 88).

Visualizing the Workflow and Principles

To further elucidate the methodologies, the following diagrams created using Graphviz illustrate the general experimental workflow and the core principle of isotope dilution.

Caption: General experimental workflow for the quantification of Isophorone using Isophorone-d8.

Caption: The principle of Isotope Dilution using Isophorone-d8 as an internal standard.

Safety & Regulatory Compliance

Safe Disposal of Isophorone-d8: A Comprehensive Guide for Laboratory Professionals

For immediate release:

Proper management and disposal of Isophorone-d8, a deuterated analogue of Isophorone, is critical for ensuring laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to handle and dispose of Isophorone-d8 waste responsibly. Adherence to these protocols will minimize risks and ensure compliance with safety regulations.

I. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Isophorone-d8 with the appropriate Personal Protective Equipment (PPE). Isophorone-d8 is a combustible liquid that is harmful if swallowed or in contact with skin, can cause serious eye irritation, may lead to respiratory irritation, and is a suspected carcinogen.[1]

Required Personal Protective Equipment (PPE):

• Hand Protection: Wear protective gloves. Contaminated gloves should be disposed of as hazardous waste.

• Eye/Face Protection: Use tightly fitting safety goggles or a face shield.[1]

• Skin and Body Protection: Wear appropriate protective clothing to prevent skin contact.[1]

• Respiratory Protection: In case of vapor or mist inhalation, use a suitable respirator.[1]

II. Step-by-Step Disposal Protocol

The recommended method for the disposal of Isophorone-d8 is through a licensed professional waste disposal service.[2] Under no circumstances should Isophorone-d8 or its containers be disposed of in regular trash or down the drain.[1][2]

• Waste Collection and Segregation:

  • Collect all Isophorone-d8 waste, including contaminated materials, in a designated, compatible, and sealable container.[1]

  • Ensure the container is clearly labeled as "Hazardous Waste" and includes the full chemical name, "Isophorone-d8".

• Storage:

  • Store the sealed hazardous waste container in a cool, dry, and well-ventilated designated area, away from heat and ignition sources.[1][3]

  • Containers must be kept tightly closed to prevent leakage.

• Arrange for Professional Disposal:

  • Contact a licensed hazardous waste disposal company to arrange for pickup and proper disposal of the Isophorone-d8 waste.

  • Follow all local, state, and federal regulations for hazardous waste disposal.

III. Spill and Contamination Cleanup

In the event of a spill, immediate action is necessary to prevent exposure and environmental contamination.

• Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation. Remove all sources of ignition.[1]

• Containment: Use an inert absorbent material, such as sand or diatomaceous earth, to soak up the spill.[1][4]

• Collection: Carefully collect the absorbent material and place it into a suitable, closed container for disposal as hazardous waste.[1][4]

• Decontamination: Clean the spill area thoroughly.

• Dispose of Cleanup Materials: All materials used for the cleanup, including contaminated PPE, must be disposed of as hazardous waste along with the spilled chemical.

IV. Quantitative Data

Property	Value
Flash Point	84 °C (183 °F)[1]
Lower Explosion Limit	0.8 Vol%[1]
Upper Explosion Limit	3.8 Vol%[1]
Auto-ignition Temperature	460 °C (860 °F)[1]
Water Solubility	12 g/L[1]

V. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Isophorone-d8.

Caption: Logical workflow for the safe disposal of Isophorone-d8.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. benchchem.com [benchchem.com]
• 3. cometchemical.com [cometchemical.com]
• 4. carlroth.com [carlroth.com]

Essential Safety and Handling of Isophorone-d8 for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling of specialized chemical reagents is paramount to ensuring both personal safety and the integrity of experimental outcomes. This guide provides essential, immediate safety and logistical information for the handling and disposal of Isophorone-d8, a deuterated analogue of Isophorone.

Isophorone-d8 is a combustible liquid that is harmful if swallowed or in contact with skin. It can cause serious eye irritation and may lead to respiratory irritation. It is also suspected of causing cancer. Due to these hazards, stringent adherence to safety protocols is mandatory. Furthermore, as a deuterated compound, specific handling procedures are necessary to prevent isotopic exchange with atmospheric moisture, which could compromise experimental results.

Quantitative Safety and Physical Data

A clear understanding of the quantitative safety and physical properties of Isophorone-d8 is the foundation of safe laboratory practice. The following table summarizes key data for easy reference and comparison.

Property	Value
Chemical Formula	C₉D₈H₆O
Molecular Weight	146.26 g/mol
Appearance	Colorless to pale yellow liquid
Odor	Peppermint-like
Boiling Point	213-214 °C
Flash Point	84 °C (183 °F)
Lower Explosion Limit	0.8% (v/v)
Upper Explosion Limit	3.8% (v/v)
Vapor Pressure	0.3 mmHg at 20 °C
Water Solubility	12 g/L at 20 °C
Glove Breakthrough Time	Butyl Rubber: >480 minViton®: >480 minNeoprene: 120-240 minNitrile: 10-30 min

Operational Plan for Safe Handling

A systematic approach to handling Isophorone-d8 is crucial to minimize exposure and maintain the isotopic purity of the compound. The following step-by-step protocol outlines the essential procedures.

1. Engineering Controls and Personal Protective Equipment (PPE):

• Ventilation: All handling of Isophorone-d8 must be conducted in a properly functioning chemical fume hood to minimize inhalation exposure.

• Eye Protection: Chemical splash goggles with side shields are mandatory.[1]

• Hand Protection: Due to the rapid breakthrough time of nitrile gloves, it is recommended to use Butyl rubber or Viton® gloves for extended handling.[1] For short-duration tasks, double-gloving with nitrile gloves may be considered, with immediate replacement upon any sign of contamination. Always inspect gloves for any signs of degradation before use.

• Body Protection: A flame-resistant laboratory coat should be worn, fully buttoned, along with long pants and closed-toe shoes.

2. Handling Procedures to Prevent Isotopic Exchange:

• Inert Atmosphere: To prevent the exchange of deuterium atoms with hydrogen from atmospheric moisture, handle Isophorone-d8 under a dry, inert atmosphere, such as nitrogen or argon, whenever possible. This is particularly critical when the compound is being transferred or used in reactions.

• Dry Glassware: Ensure all glassware and equipment are thoroughly dried in an oven and cooled in a desiccator before use.

• Aprotic Solvents: When dissolving or diluting Isophorone-d8, use dry, aprotic solvents to avoid introducing a source of protons that could lead to isotopic exchange.

3. Storage:

• Container: Store Isophorone-d8 in a tightly sealed, properly labeled container.

• Location: Keep the container in a cool, dry, and well-ventilated area, away from sources of ignition and incompatible materials such as strong oxidizing agents.

• Inert Gas Blanket: For long-term storage, consider storing the container under an inert gas to protect the compound from atmospheric moisture.

Disposal Plan

Proper disposal of Isophorone-d8 and contaminated materials is a critical final step in the laboratory workflow.

1. Waste Segregation:

• Deuterated Waste Stream: Establish a dedicated, clearly labeled waste container for deuterated organic waste. This prevents the mixing of valuable deuterated compounds with general chemical waste.

• Solid Waste: Any solid waste contaminated with Isophorone-d8, such as gloves, absorbent materials, and disposable glassware, should be placed in a separate, sealed, and labeled solid hazardous waste container.

2. Liquid Waste Disposal:

• Container: Collect all liquid Isophorone-d8 waste in a designated, leak-proof, and compatible container. The container must be clearly labeled as "Hazardous Waste: Isophorone-d8 (Deuterated, Flammable Liquid)".

• Labeling: The waste label must include the full chemical name, the approximate concentration, and the associated hazards (Flammable, Health Hazard).

• Disposal Request: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office, following all local, state, and federal regulations. Do not pour Isophorone-d8 down the drain.

Experimental Workflow Diagram

The following diagram illustrates the key decision points and procedural flow for the safe handling of Isophorone-d8 in a laboratory setting.

Caption: Workflow for Safe Handling and Disposal of Isophorone-d8.

References

• 1. cdn.mscdirect.com [cdn.mscdirect.com]